2-Amino Edoxaban Methanesulfonate

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-Amino Edoxaban Methanesulfonate: Structural Characterization and Physicochemical Profiling

Executive Summary

In the rigorous landscape of pharmaceutical development, the identification, tracking, and quantification of active pharmaceutical ingredient (API) impurities are non-negotiable mandates for ensuring drug safety and efficacy. 2-Amino Edoxaban Methanesulfonate (CAS: 1807315-98-5), widely designated in pharmacopeial contexts as Edoxaban Impurity 49, is a critical degradation product and synthetic intermediate of the direct Factor Xa inhibitor, Edoxaban[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications. This guide dissects the molecular architecture of 2-Amino Edoxaban Methanesulfonate, explains the mechanistic causality behind its formation, and establishes a self-validating analytical workflow for its precise characterization in quality control (QC) environments[].

Molecular Architecture and Mechanistic Origin

Structural and Stereochemical Complexity

The free base of 2-Amino Edoxaban (CAS: 480452-37-7) consists of a 5-chloropyridine ring attached via an oxalamide linker to a heavily substituted cyclohexyl core[]. The stereochemistry of this cyclohexyl ring—specifically the (1S, 2R, 4S) configuration—is identical to the parent API, Edoxaban[1].

The defining structural feature of this impurity is the presence of a primary amine at the 2-position of the cyclohexyl ring. In the parent Edoxaban molecule, this amine is functionalized with a 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic acid moiety. The absence of this bulky, lipophilic group in the impurity drastically alters its polarity, pKa, and chromatographic behavior.

Mechanistic Pathway of Formation

2-Amino Edoxaban is primarily generated through the hydrolytic cleavage of the amide bond connecting the thiazolopyridine group to the cyclohexyl amine. Because primary amines are highly susceptible to oxidative degradation, the compound is isolated and stabilized as a methanesulfonate salt (mesylate)[3]. The addition of methanesulfonic acid protonates the basic amine, locking it in a stable ionic lattice that prevents further degradation and significantly enhances its solubility for analytical preparations.

Fig 1: Degradation pathway of Edoxaban yielding 2-Amino Edoxaban and its subsequent salt formation.

Physicochemical Profiling

To design effective extraction and chromatographic methods, scientists must rely on accurate physicochemical data. The methanesulfonate salt form dictates specific handling and storage protocols to maintain its integrity as a reference standard[].

Property	Value / Specification
IUPAC Name	N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide methanesulfonate
CAS Registry Number	1807315-98-5 (Salt) / 480452-37-7 (Free Base)
Molecular Formula	C₁₇H₂₆ClN₅O₆S (Salt) / C₁₆H₂₂ClN₅O₃ (Free Base)
Molecular Weight	463.94 g/mol (Salt) / 367.83 g/mol (Free Base)
Physical Appearance	White to off-white solid
Storage Conditions	-20°C (Critical for preventing oxidative degradation of the amine)
Solubility Profile	Highly soluble in Methanol and DMSO; sparingly soluble in non-polar solvents

Analytical Workflows: A Self-Validating Approach

When developing an analytical method for 2-Amino Edoxaban Methanesulfonate, the experimental choices must be driven by the molecule's specific chemistry. The protocol below outlines a robust LC-MS/MS workflow designed with built-in self-validation mechanisms to ensure absolute data trustworthiness.

Causality Behind Experimental Choices

• Stationary Phase (C18): The hydrophobic 5-chloropyridine and cyclohexyl rings provide sufficient retention on a standard C18 column[4].

• Mobile Phase (Acidic): The primary amine ( −NH2​ ) is highly basic. We utilize 0.1% Formic Acid in the mobile phase to ensure the amine remains fully protonated ( −NH3+​ ). Causality: This prevents the amine from undergoing secondary ion-exchange interactions with unendcapped residual silanols on the silica support, completely eliminating peak tailing.

• Ionization Mode (ESI+): Because the molecule is already protonated in the acidic mobile phase, Positive Electrospray Ionization (ESI+) yields maximum sensitivity, producing a strong [M+H]+ precursor ion at m/z 368.8.

Fig 2: Self-validating LC-MS/MS workflow for the characterization of 2-Amino Edoxaban.

Step-by-Step Methodology & System Suitability Testing (SST)

This protocol functions as a self-validating system; if the SST criteria in Step 5 fail, the data is automatically voided, ensuring absolute trustworthiness.

Step 1: Standard Preparation

• Weigh exactly 1.0 mg of 2-Amino Edoxaban Methanesulfonate reference standard.

• Dissolve in 10 mL of HPLC-grade Methanol to yield a 100 µg/mL stock solution.

• Rationale: Methanol efficiently disrupts the ionic bond between the basic amine and the methanesulfonate counter-ion, ensuring complete solvation without inducing hydrolysis.

Step 2: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

Step 3: Chromatographic Separation

• Column: C18 (50 mm × 2.1 mm, 1.8 µm particle size).

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Step 4: Mass Spectrometry Parameters

• Source: ESI in Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350°C.

• Target Transition: Monitor the [M+H]+ precursor ion at m/z 368.84.

Step 5: Self-Validation (SST Criteria) To validate the run, the system must autonomously meet the following parameters:

• Resolution ( Rs​ ): Must be ≥2.0 between the 2-Amino Edoxaban peak and the parent Edoxaban API peak.

• Tailing Factor ( Tf​ ): Must be ≤1.5 for the impurity peak (confirming the acidic mobile phase successfully suppressed silanol interactions).

• Mass Accuracy: The observed m/z must fall within ±5 ppm of the theoretical mass (368.84).

Conclusion

2-Amino Edoxaban Methanesulfonate is a structurally complex, highly polar impurity that demands precise analytical control. By understanding the causality behind its formation—specifically the hydrolytic vulnerability of the parent amide bond—and leveraging its unique physicochemical properties (such as its basic primary amine), scientists can engineer self-validating chromatographic workflows. The use of the methanesulfonate salt ensures the stability required for rigorous pharmaceutical quality control applications.

References

• Veeprho. 2-Amino Edoxaban Methanesulfonate | CAS 1807315-98-5 Reference Standards. Available at: [Link]

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2-Amino Edoxaban Methanesulfonate molecular weight and exact mass

2-Amino Edoxaban Methanesulfonate: A Comprehensive Technical Guide on Molecular Weight, Exact Mass, and Analytical Profiling

Executive Summary

In the pharmaceutical development and quality control of Edoxaban—a direct factor Xa inhibitor used as an anticoagulant[][2]—rigorous impurity profiling is a regulatory mandate. 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) is a critical synthetic intermediate and degradation impurity[]. For analytical scientists utilizing High-Resolution Mass Spectrometry (HRMS), distinguishing between the average molecular weight (MW) and the monoisotopic exact mass of this salt is paramount. This guide establishes the physicochemical baseline of 2-Amino Edoxaban Methanesulfonate and provides a self-validating LC-HRMS protocol for its precise quantification.

Physicochemical Profiling & Mass Fundamentals

A common pitfall in mass spectrometry is conflating the molecular weight (calculated using average atomic masses) with the exact mass (calculated using the most abundant isotopes). Because 2-Amino Edoxaban Methanesulfonate is a salt, its total exact mass is the sum of its free base and the methanesulfonic acid counter-ion.

Table 1: Mass and Elemental Composition Summary

Compound / Ion State	Molecular Formula	Molecular Weight ( g/mol )	Monoisotopic Exact Mass (Da)
Intact Salt [][2]	C₁₇H₂₆ClN₅O₆S	463.94	463.1292
Free Base	C₁₆H₂₂ClN₅O₃	367.83	367.1411
Methanesulfonic Acid	CH₄O₃S	96.11	95.9881
Edoxaban API [3]	C₂₄H₃₀ClN₇O₄S	548.06	547.1769

The Causality of ESI-MS in Salt-Based Impurities

When analyzing 2-Amino Edoxaban Methanesulfonate via Liquid Chromatography-Mass Spectrometry (LC-MS), the aqueous/organic mobile phase induces complete electrolytic dissociation. The mass spectrometer will never detect the intact salt at m/z 463.1292.

Instead, the analytical strategy must target the dissociated ions. In positive Electrospray Ionization (ESI+), the primary amine on the cyclohexyl ring readily accepts a proton, yielding the [M+H]⁺ cation at m/z 368.1484 . Conversely, negative ESI (ESI-) detects the mesylate anion [M-H]⁻ at m/z 94.9808 . Understanding this causality dictates the polarity switching required during the HRMS acquisition phase.

Figure 1: Electrolytic dissociation and dual-polarity ESI-MS detection of 2-Amino Edoxaban Methanesulfonate.

Self-Validating LC-HRMS Protocol

To ensure absolute trustworthiness in impurity profiling, the following protocol incorporates an internal feedback loop using Edoxaban-D6 [4] as an internal standard (IS). If the mass accuracy of the IS drifts beyond 2 ppm, the system invalidates the run, preventing false reporting due to matrix suppression or quadrupole drift.

Step-by-Step Methodology

• Sample Preparation (Standard Addition):

  • Dissolve 1.0 mg of the Edoxaban API sample in 1.0 mL of Methanol:Water (50:50, v/v).

  • Spike the sample with 10 ng/mL of Edoxaban-D6[4]. Causality: The deuterium-labeled IS co-elutes near the target analytes and shares ionization dynamics, allowing it to correct for matrix effects and validate ionization efficiency.

• UHPLC Separation Strategy:

  • Column: C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade H₂O. Causality: Formic acid lowers the pH, ensuring the free base's primary amine remains fully protonated, thereby maximizing ESI+ sensitivity.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes at 0.4 mL/min.

• HRMS Acquisition (Orbitrap or Q-TOF):

  • Set resolution to ≥70,000 FWHM to resolve the target impurity from isobaric background noise.

  • Enable fast polarity switching (ESI+ / ESI-) to capture both the free base and the mesylate counter-ion in a single run.

• Data Processing & Mass Defect Validation:

  • Extract ion chromatograms (EIC) using a narrow mass window (± 5 ppm).

Figure 2: Self-validating UHPLC-HRMS workflow for exact mass determination and impurity profiling.

Data Interpretation & Mass Accuracy Validation

High-resolution mass spectrometry relies on calculating the mass error in parts-per-million (ppm) between the theoretical exact mass and the observed m/z. An error of < 5 ppm confirms the elemental composition of the impurity.

Table 2: HRMS Target Ions and Acceptable Mass Tolerances

Analyte	Target Ion	Theoretical m/z	Acceptable Observed m/z (± 5 ppm)
2-Amino Edoxaban	[M+H]⁺	368.1484	368.1466 – 368.1502
Mesylate Counter-ion	[M-H]⁻	94.9808	94.9803 – 94.9813
Edoxaban API [3]	[M+H]⁺	548.1842	548.1815 – 548.1869
Edoxaban-D6 (IS) [4]	[M+H]⁺	554.2218	554.2190 – 554.2246

Note: The theoretical m/z for protonated adducts is calculated by adding the exact mass of a proton (1.007276 Da) to the neutral monoisotopic exact mass.

Sources

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Synthesis pathway and degradation mechanism of 2-Amino Edoxaban Methanesulfonate

An In-Depth Technical Guide to the Synthesis and Degradation of Edoxaban

Introduction

Edoxaban is a potent, orally bioavailable anticoagulant that functions as a direct, selective inhibitor of Factor Xa, a critical enzyme in the coagulation cascade.[1][] Marketed under trade names such as Lixiana® and Savaysa®, it is widely prescribed for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation, as well as for the treatment and prevention of deep vein thrombosis and pulmonary embolism.[1] The chemical integrity of such a critical therapeutic agent is paramount. A thorough understanding of its synthesis pathway and degradation mechanisms is essential for ensuring drug purity, stability, safety, and efficacy, forming the cornerstone of robust quality control and regulatory compliance in pharmaceutical manufacturing.[1][3]

This technical guide provides a comprehensive overview of the synthetic routes to Edoxaban, with a particular focus on the formation of key intermediates like 2-Amino Edoxaban. Furthermore, it delves into the chemical stability of Edoxaban by examining its degradation pathways under various stress conditions, as mandated by international regulatory guidelines. This document is intended for researchers, chemists, and drug development professionals involved in the lifecycle of Edoxaban and related compounds.

Part 1: The Synthetic Pathway of Edoxaban

The molecular architecture of Edoxaban is constructed from three primary structural units: a 5-methyl-4,5,6,7-tetrahydro[3][4]thiazolo[5,4-c]pyridine-2-carboxylic acid moiety, a chiral 1,2-cis-diamine cyclohexane core, and an N-(5-chloropyridin-2-yl)oxalamide unit.[5] The principal synthetic challenge lies in the stereoselective construction of the cyclohexane core, which contains three asymmetric centers that must be precisely controlled.[5][6] Over the years, the synthesis has evolved from lower-yield, higher-risk processes to more efficient, safer, and greener manufacturing methods.[6]

Evolution of the Synthetic Strategy

Initial synthetic routes were hampered by challenges in achieving high stereochemical purity and the use of hazardous reagents. Modern, optimized processes have addressed these issues, leading to significant improvements in overall yield and safety.[5]

Feature	Traditional Synthetic Route	Optimized Modern Process
Chiral Resolution	Classical resolution of racemic mixtures using chiral amines like (R)-phenylethylamine, requiring multiple recrystallizations.[5][6]	Enzymatic resolution of a key bromolactone intermediate, achieving high enantiomeric excess (>98% ee) efficiently.[5][6]
Nitrogen Introduction	Utilized hazardous reagents, notably sodium azide (NaN₃), which poses significant explosion and toxicity risks.[5][7]	Employs a neighboring group participation strategy, where an aziridine intermediate rearranges to form the protected cis-diamine, avoiding azide use.[5][6]
Reaction Control	Predominantly batch processing, with risks of runaway exothermic reactions.[6]	Implementation of continuous flow chemistry (e.g., plug-flow reactors) to safely manage highly exothermic and unstable intermediates on a large scale.[5][6]
Overall Yield	Generally low, reported to be around 10%.[6]	Significantly improved, with yields reported to be over 50%.[5]
Safety & Environment	Higher risk profile and greater solvent waste from purification steps.[6]	Improved safety by eliminating hazardous reagents and reduced waste, aligning with green chemistry principles.[5][6]

Optimized Synthesis Workflow

The modern synthesis of Edoxaban focuses on the efficient assembly of its key fragments. A crucial intermediate in this process is N1-((1S, 2R, 4S)-2-Amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide , also known as 2-Amino Edoxaban .[8][9] This compound represents the coupling of the chiral diamine core with the chloropyridinyl oxalamide portion and is the direct precursor to the final Edoxaban molecule.

The overall synthetic pathway can be visualized as follows:

Optimized synthetic pathway for Edoxaban Methanesulfonate.

The synthesis culminates in the coupling of the deprotected 2-Amino Edoxaban intermediate with the thiazole carboxylic acid moiety, followed by salt formation with methanesulfonic acid to yield the final active pharmaceutical ingredient (API).[10][11]

Part 2: Degradation Mechanisms of Edoxaban

To ensure the stability and safety of a drug product, regulatory bodies like the International Conference on Harmonisation (ICH) require forced degradation studies.[12] These studies involve subjecting the drug substance to harsh conditions—such as acid, base, oxidation, heat, and light—to identify potential degradation products and elucidate degradation pathways.[12][13]

Summary of Forced Degradation Behavior

Edoxaban demonstrates susceptibility to degradation under several stress conditions, particularly hydrolysis and oxidation.[4][13]

Stress Condition	Observation	Major Degradation Products
Acid Hydrolysis	Significant degradation observed.[4][13]	Cleavage of amide bonds, leading to multiple degradation products (DPs).[14][15]
Alkaline Hydrolysis	Significant degradation observed.[12][13]	Formation of two primary degradation products, similar to acid hydrolysis.[14]
Oxidative Stress	Significant degradation, identified as a primary pathway.[4][16]	Formation of N-oxide impurities (di-N-oxide, N-oxide-1, N-oxide-2).[14][16]
Thermal Stress	Moderate degradation observed.[12]	Minor degradation products formed.
Photolytic Stress	Moderate degradation observed.[12]	Minor degradation products formed.

Degradation Pathways

1. Acid-Catalyzed Hydrolysis

Under acidic conditions, the primary points of vulnerability in the Edoxaban molecule are its two amide linkages. Hydrolysis at these sites leads to the breakdown of the molecule into its constituent fragments.

Proposed degradation pathway of Edoxaban under acid hydrolysis.

2. Oxidative Degradation

Edoxaban is particularly sensitive to oxidative stress. The nitrogen atoms within the heterocyclic rings and the tertiary amine are susceptible to oxidation, leading to the formation of various N-oxide impurities.[16] These have been identified and characterized using high-resolution mass spectrometry.[4][16]

Proposed degradation pathway of Edoxaban under oxidative stress.

Experimental Protocols for Forced Degradation

The following are generalized protocols based on published methodologies for conducting forced degradation studies on Edoxaban.[13][14]

Protocol 1: Acid Hydrolysis

• Stock Solution Preparation: Accurately weigh and dissolve Edoxaban Tosylate in a suitable solvent (e.g., methanol or a 50:50 acetonitrile:water mixture) to a concentration of 1 mg/mL.[14]

• Stress Application: Mix a known volume of the stock solution with an equal volume of 1N HCl.[14]

• Incubation: Incubate the solution in a controlled environment, for example, at 80°C for 1-2 hours. The duration may be adjusted to achieve the target degradation level (typically 5-20%).[13][14]

• Neutralization: After incubation, cool the solution to room temperature and neutralize it with an equivalent volume and concentration of NaOH.[14]

• Analysis: Dilute the neutralized solution with the mobile phase to a suitable concentration for analysis by a stability-indicating HPLC or UPLC method.[14][17]

Protocol 2: Oxidative Degradation

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Edoxaban Tosylate as described above.

• Stress Application: Mix a known volume of the stock solution with a solution of hydrogen peroxide (e.g., 30% v/v H₂O₂).[13]

• Incubation: Keep the solution at room temperature for a specified period (e.g., 24 hours), protected from light.[13]

• Analysis: Dilute the sample with the mobile phase to a suitable concentration and analyze immediately by HPLC or UPLC.

Conclusion

The journey from starting materials to the final Edoxaban API has been significantly refined, moving towards a more efficient, safe, and environmentally conscious process. The intermediate 2-Amino Edoxaban is a critical checkpoint in this synthetic pathway. From a stability perspective, Edoxaban is most susceptible to degradation via hydrolysis and oxidation, leading to the formation of several well-characterized degradation products. A comprehensive understanding of these synthetic and degradative pathways, underpinned by robust analytical methodology, is indispensable for the consistent production of high-quality, safe, and effective Edoxaban for patients worldwide.

References

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• Arborpharmchem. (2026, January 23). Edoxaban Synthesis Process. Pharmaceutical Intermediates Supplier Arborpharmchem.[6]

• SynThink. (n.d.). Edoxaban EP Impurities & USP Related Compounds. Retrieved from SynThink.[3]

• Benchchem. (n.d.). Edoxaban Tosylate Degradation Kinetics: A Technical Support Center. Retrieved from Benchchem.[14]

• ACS Publications. (2019, February 20). Development of an Efficient Manufacturing Process for a Key Intermediate in the Synthesis of Edoxaban. Retrieved from ACS Publications.[5]

• Asian Journal of Pharmaceutical Analysis. (2025, September 13). Method Development and Validation for the Assay of the Anticoagulant dosage form by HPLC.[13]

• accessdata.fda.gov. (2014, December 19). 206316Orig1Orig2s000. Retrieved from accessdata.fda.gov.[18]

• Veeprho. (n.d.). Edoxaban Impurities and Related Compound. Retrieved from Veeprho.[1]

• Asian Journal of Organic & Medicinal Chemistry. (2020, September 15). Stability-Indicating RP-UPLC-PDA Method for the Determination of Edoxaban Tosylate in Active Pharmaceutical Ingredient.[12]

• BOC Sciences. (n.d.). Edoxaban and Impurities. Retrieved from BOC Sciences.[]

• Journal of Pharmaceutical Research International. (2025, July 30). A Stability-indicating RP-HPLC Method for the Development and Validation of Edoxaban.[17]

• EPO. (n.d.). EDOXABAN KEY INTERMEDIATE AND SYNTHESIS METHOD THEREFOR - Patent 4438595. Retrieved from EPO.[10]

• Pharmaffiliates. (n.d.). Edoxaban-impurities. Retrieved from Pharmaffiliates.[8]

• Google Patents. (n.d.). US10301322B2 - Processes for the preparation of edoxaban and intermediates thereof. Retrieved from Google Patents.[11]

• MedKoo Biosciences. (n.d.). Edoxaban Synthetic Routes. Retrieved from MedKoo Biosciences.[19]

• Daicel Pharma Standards. (n.d.). Edoxaban Impurities Manufacturer & Supplier. Retrieved from Daicel Pharma Standards.[20]

• Google Patents. (n.d.). CN111606826B - Preparation method of edoxaban intermediate. Retrieved from Google Patents.[7]

• ResearchGate. (2019, January 31). UPLC-MS Stability-Indicating Method for Determination of Edoxaban and its Acid Degradation Products. Retrieved from ResearchGate.[15]

• PubMed. (2023, June 13). Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. Retrieved from PubMed.[16]

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Identification and Characterization of 2-Amino Edoxaban Methanesulfonate: A Self-Validating Analytical Framework

Executive Summary

In the development and commercial production of active pharmaceutical ingredients (APIs), the rigorous identification of process-related impurities is not merely a regulatory hurdle—it is a fundamental pillar of patient safety. As a Senior Application Scientist, I approach impurity profiling not as a series of isolated tests, but as a holistic, self-validating system. This whitepaper details the mechanistic origin, analytical isolation, and structural elucidation of 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) , a critical process-related impurity of the anticoagulant Edoxaban . By integrating Ultra-Performance Liquid Chromatography-High Resolution Mass Spectrometry (UPLC-HRMS) with Nuclear Magnetic Resonance (NMR) spectroscopy, we establish an orthogonal workflow that eliminates false positives and ensures absolute structural certainty.

Mechanistic Origin of the Impurity

To control an impurity, one must first understand its causality. Edoxaban is a direct factor Xa inhibitor featuring three distinct chiral centers, making its synthesis highly susceptible to stereochemical and truncated impurities 2.

The impurity 2-Amino Edoxaban Methanesulfonate (Molecular Formula: C17H26ClN5O6S) typically arises during the final stages of API synthesis 3. The synthetic route utilizes a Boc-protected intermediate, specifically tert-Butyl-(1S,2R,5S)-2-amino Edoxaban (CAS 1353893-25-0) . Acidic deprotection of this intermediate using methanesulfonic acid yields the free primary amine as a mesylate salt. If the subsequent amidation coupling with the thiazolopyridine carboxylic acid moiety is incomplete, this unreacted 2-amino mesylate salt carries over into the final product matrix as a highly polar impurity 5.

Figure 1: Mechanistic origin of 2-Amino Edoxaban Methanesulfonate during API synthesis.

Table 1: Physicochemical Properties of the Target Impurity

Parameter	Specification
Chemical Name	N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide methanesulfonate
CAS Number	1807315-98-5
Molecular Formula	C17H26ClN5O6S
Molecular Weight	463.93 g/mol
Parent API	Edoxaban

Analytical Strategy: A Self-Validating System

In analytical chemistry, relying on a single mode of detection introduces the risk of isobaric or stereochemical misidentification. To build a self-validating system, we employ orthogonal techniques: UPLC-HRMS provides exact mass and fragmentation pathways (confirming the 2D connectivity), while 2D-NMR confirms the 3D spatial arrangement (verifying the critical 1S, 2R, 4S stereocenters).

Figure 2: Self-validating analytical workflow for Edoxaban impurity identification.

Step-by-Step Methodologies

Sample Preparation (Causality-Driven)

Why this matters: The methanesulfonate salt of the impurity is highly polar, whereas the Edoxaban API is moderately hydrophobic. A standard organic extraction would precipitate the impurity.

• Weigh 50 mg of the Edoxaban API sample.

• Dissolve in 50 mL of a diluent consisting of 50:50 (v/v) Acetonitrile:Milli-Q Water. This specific ratio ensures total solubilization of both the hydrophobic API and the hydrophilic mesylate salt.

• Sonicate for 10 minutes at 25°C.

• Filter through a 0.22 µm PTFE syringe filter to remove particulate matter prior to injection.

UPLC-HRMS/MS Protocol

Why this matters: Standard C18 columns suffer from poor retention and peak tailing when analyzing primary amines. We utilize a superficially porous C18 column with polar-embedded groups to shield surface silanols, ensuring sharp peak shapes for the 2-amino group 6.

Table 2: UPLC Gradient Program

Time (min)	% Mobile Phase A (0.1% FA in H2O)	% Mobile Phase B (0.1% FA in MeCN)	Flow Rate
0.0 - 2.0	95%	5%	0.4 mL/min
2.0 - 10.0	95% → 40%	5% → 60%	0.4 mL/min
10.0 - 12.0	40% → 5%	60% → 95%	0.4 mL/min

| 12.0 - 15.0 | 5% | 95% | 0.4 mL/min |

Mass Spectrometry Settings:

• Ionization: Electrospray Ionization Positive (ESI+)

• Analyzer: Quadrupole Time-of-Flight (Q-TOF)

• Capillary Voltage: 3.0 kV

• Collision Energy: Ramp from 15 to 35 eV (Optimized for oxalamide bond cleavage).

NMR Spectroscopy Protocol

• Isolate the impurity peak using preparative HPLC based on the UPLC retention time.

• Lyophilize the fraction to yield the dry impurity powder.

• Dissolve ~5 mg of the isolate in 600 µL of DMSO-d6 (chosen to prevent rapid exchange of the primary amine protons).

• Acquire 1D (1H, 13C) and 2D (COSY, HSQC, HMBC) spectra at 600 MHz to map the exact stereochemistry of the cyclohexyl ring.

Data Synthesis and Structural Elucidation

The identification is confirmed when the HRMS and NMR data align perfectly with the theoretical structure.

Mass Spectrometry Analysis: The free base of the impurity has an exact mass of ~367.14 Da. In ESI+ mode, we observe the protonated parent ion [M+H]+ at m/z 368.15. Upon collision-induced dissociation (CID), the molecule fragments predictably at the oxalamide bridge 6.

Table 3: Key Diagnostic MS/MS Fragments

Observed m/z	Fragment Assignment	Diagnostic Significance
368.15	[M+H]+ (Parent Ion)	Confirms the free base molecular weight (C16H22ClN5O3).
183.00	[C7H4ClN2O2]+	Confirms the presence of the (5-chloropyridin-2-yl)oxalamide moiety.

| 186.15 |[C9H18N3O]+ | Confirms the intact 2-amino-4-(dimethylcarbamoyl)cyclohexyl core. |

NMR Stereochemical Confirmation: While MS confirms the 2D structure, 2D-COSY NMR is required to prove the (1S, 2R, 4S) configuration. The coupling constants (J-values) of the protons on the cyclohexane ring demonstrate axial-equatorial relationships that uniquely match the 2-Amino Edoxaban stereoisomer, distinguishing it from the other 7 possible chiral isomers of this intermediate 2.

Regulatory Implications and Control

Under ICH Q3A(R2) guidelines, impurities present in new drug substances at levels greater than 0.10% must be structurally identified. Because 2-Amino Edoxaban Methanesulfonate is a direct precursor to the final API, its presence indicates an incomplete final coupling reaction. By utilizing the self-validating methodology outlined above, process chemists can confidently adjust the stoichiometry of the thiazolopyridine coupling step to suppress this impurity below the 0.10% reporting threshold, thereby ensuring regulatory compliance and batch-to-batch consistency.

Conclusion

The identification of 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) requires a deliberate, causality-driven analytical approach. By understanding the chemical origins of the impurity—an unreacted, deprotected intermediate—we tailor our sample preparation and chromatographic conditions to handle its high polarity. The orthogonal application of UPLC-HRMS and NMR spectroscopy creates a closed-loop, self-validating system that guarantees absolute structural and stereochemical certainty, safeguarding the integrity of the Edoxaban API.

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An In-Depth Technical Guide to the Crystal Structure and Polymorphism of 2-Amino Edoxaban Methanesulfonate

A Senior Application Scientist's Perspective on Solid-State Characterization for Drug Development

Authored by: [Your Name/Gemini]

Abstract

This technical guide provides a comprehensive framework for the investigation of the crystal structure and polymorphism of 2-Amino Edoxaban Methanesulfonate, a known impurity of the direct factor Xa inhibitor, Edoxaban. While specific crystallographic data for this methanesulfonate salt is not extensively available in public literature, this document serves as a detailed roadmap for researchers, scientists, and drug development professionals. It outlines the critical experimental workflows and analytical techniques required for a thorough solid-state characterization. By leveraging established methodologies used for the analysis of Edoxaban and its tosylate salt, this guide explains the causality behind experimental choices, ensuring a scientifically rigorous approach to identifying and characterizing polymorphic forms. The protocols detailed herein are designed to be self-validating, providing a robust system for generating reliable and reproducible data.

Introduction: The Critical Role of Polymorphism in Pharmaceutical Development

Polymorphism, the ability of a solid material to exist in multiple crystalline forms, is a phenomenon of paramount importance in the pharmaceutical industry.[1] Different polymorphs of the same active pharmaceutical ingredient (API) can exhibit distinct physicochemical properties, including solubility, dissolution rate, melting point, stability, and bioavailability.[1] Consequently, the identification and control of polymorphism are critical for ensuring the safety, efficacy, and quality of a drug product.

Edoxaban, a potent oral anticoagulant, is commercially available as its tosylate monohydrate salt.[2] The crystal structure of Form I of edoxaban tosylate monohydrate has been determined, providing a foundational understanding of its solid-state properties.[3] 2-Amino Edoxaban Methanesulfonate is recognized as an impurity of Edoxaban.[][5] The investigation of its solid-state properties is crucial for understanding its potential impact on the quality and performance of the final drug product.

This guide will provide a detailed exploration of the methodologies required to fully characterize the crystal structure and polymorphic landscape of 2-Amino Edoxaban Methanesulfonate.

Foundational Solid-State Characterization

The initial step in characterizing a new compound like 2-Amino Edoxaban Methanesulfonate is to establish its fundamental solid-state properties. This involves a suite of thermo-analytical and spectroscopic techniques.

Thermal Analysis: Unveiling Thermal Behavior

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are cornerstone techniques in the study of pharmaceutical solids.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[1] This technique is invaluable for identifying melting points, glass transitions, and solid-solid phase transitions, all of which are indicative of the material's crystalline form. For instance, different polymorphs will typically exhibit different melting points.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[1] This is particularly useful for identifying the presence of solvates or hydrates by quantifying the loss of solvent upon heating.

Table 1: Hypothetical Thermal Analysis Data for 2-Amino Edoxaban Methanesulfonate Polymorphs

Polymorph	DSC Onset of Melting (°C)	TGA Mass Loss (%)	Interpretation
Form A	185.2	< 0.1	Anhydrous, stable form
Form B	175.8	3.5 (at 100-120°C)	Monohydrate
Form C	160.1	< 0.1	Metastable anhydrous form

Spectroscopic Analysis: A Fingerprint of the Molecule

Spectroscopic techniques provide a molecular-level "fingerprint" of the compound, which can be sensitive to the different packing arrangements in various polymorphs.

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: Both FTIR and Raman spectroscopy probe the vibrational modes of a molecule.[1][6] Changes in the crystalline lattice can lead to shifts in the positions and intensities of spectral bands, allowing for the differentiation of polymorphs. Raman spectroscopy, with its high spectral resolution, is particularly adept at detecting subtle spectral differences between polymorphs.[6]

• Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy: ssNMR is a powerful technique for probing the local environment of atomic nuclei within a crystal lattice.[1] It can provide detailed information about the number of unique molecules in the asymmetric unit and the overall packing arrangement, making it an excellent tool for identifying and characterizing different polymorphic forms.

Definitive Structure Elucidation: X-ray Diffraction

X-ray diffraction (XRD) is the gold standard for determining the crystal structure of a material.[6]

Powder X-ray Diffraction (PXRD)

PXRD is the primary tool for routine analysis and identification of crystalline phases. Each crystalline solid has a characteristic PXRD pattern, which serves as its fingerprint. The pattern of edoxaban tosylate monohydrate Form I, for example, is well-documented and can be used as a reference.[3]

Single-Crystal X-ray Diffraction (SC-XRD)

When suitable single crystals can be grown, SC-XRD provides the most detailed and unambiguous determination of the crystal structure, including bond lengths, bond angles, and the precise arrangement of molecules in the unit cell.

Table 2: Crystallographic Data for Edoxaban Tosylate Monohydrate Form I (for reference)

Parameter	Value	Reference
Crystal System	Monoclinic	[3]
Space Group	P2₁	[3]
a (Å)	7.55097(2)	[3]
b (Å)	7.09010(2)	[3]
c (Å)	32.80420(21)	[3]
β (°)	96.6720(3)	[3]
Volume (ų)	1744.348(6)	[3]
Z	2	[3]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the comprehensive solid-state characterization of 2-Amino Edoxaban Methanesulfonate.

Polymorph Screening

The goal of a polymorph screen is to systematically search for and identify as many crystalline forms of a compound as possible.

Experimental Workflow for Polymorph Screening

Caption: Workflow for a comprehensive polymorph screen.

Step-by-Step Methodology:

• Solvent Selection: Choose a diverse range of solvents with varying polarities, hydrogen bonding capabilities, and boiling points.

• Crystallization Experiments:

  • Slow Evaporation: Dissolve the compound in various solvents at room temperature and allow the solvent to evaporate slowly.

  • Cooling Crystallization: Prepare saturated solutions at elevated temperatures and cool them at different rates (slow and crash cooling).

  • Anti-Solvent Addition: Add a poor solvent (anti-solvent) to a solution of the compound to induce precipitation.

  • Slurry Conversion: Stir a suspension of the solid in different solvents for an extended period to allow for conversion to a more stable form.

• Isolation: Isolate the resulting solids by filtration and dry under appropriate conditions.

• Characterization: Analyze each solid form by PXRD, DSC, TGA, and optical microscopy to identify unique crystalline forms.

Powder X-ray Diffraction (PXRD) Analysis

Protocol for PXRD Data Acquisition

Caption: Step-by-step protocol for PXRD analysis.

Causality Behind Experimental Choices:

• 2θ Range: A range of 2-40° is typically sufficient to capture the most characteristic peaks for organic molecules.

• Step Size and Scan Speed: These parameters determine the resolution and quality of the data. Slower scan speeds and smaller step sizes provide higher quality data but require longer acquisition times.

Differential Scanning Calorimetry (DSC) Analysis

Protocol for DSC Data Acquisition

Caption: Step-by-step protocol for DSC analysis.

Causality Behind Experimental Choices:

• Heating Rate: A standard heating rate of 10°C/min is often used to balance resolution and experimental time. Faster rates can shift transition temperatures to higher values, while slower rates provide better resolution of closely occurring thermal events.

• Purge Gas: An inert gas like nitrogen is used to prevent oxidative degradation of the sample at elevated temperatures.

Data Interpretation and Polymorphic Relationship

Once data has been collected for various solid forms, the next step is to interpret the results and understand the relationships between the different polymorphs.

Logical Relationship Between Polymorphs

Caption: Thermodynamic relationships between polymorphs.

This diagram illustrates that metastable forms (B and C) will tend to convert to the most thermodynamically stable form (A) over time or with the input of energy. The amorphous form, lacking long-range order, can crystallize into one of the metastable forms.

Conclusion

The thorough investigation of the crystal structure and polymorphism of 2-Amino Edoxaban Methanesulfonate is a critical exercise in ensuring the quality and consistency of the Edoxaban drug product. While specific data for this impurity may not be readily available, the application of the systematic and scientifically sound methodologies outlined in this guide will enable researchers to comprehensively characterize its solid-state properties. By understanding the potential for polymorphism and the relationships between different crystalline forms, drug development professionals can mitigate risks associated with solid-state variability and ensure the development of a safe, effective, and robust pharmaceutical product.

References

• Kaduk, J., Gindhart, A., & Blanton, T. (2021). Crystal structure of edoxaban tosylate monohydrate Form I, (C24H31ClN7O4S)(C7H7O3S)(H2O). Powder Diffraction, 36(1), 2-7. [Link]

• Kaduk, J. A., Gindhart, A. D., & Blanton, T. N. (2021). Crystal structure of edoxaban tosylate monohydrate Form I, (C24H31ClN7O4S)(C7H7O3S)(H2O). Powder Diffraction, 36(1), 2–7. [Link]

• ResearchGate. (n.d.). Crystal structure of edoxaban tosylate monohydrate Form I, (C 24 H 31 ClN 7 O 4 S)(C 7 H 7 O 3 S)(H 2 O) | Request PDF. Retrieved from [Link]

• Population pharmacokinetics and pharmacogenomics of edoxaban in Japanese adults with atrial fibrillation - PMC. (2025, June 2). National Center for Biotechnology Information. [Link]

• Inhaled Edoxaban dry powder inhaler formulations: Development, characterization and their effects on the coagulopathy associated with COVID-19 infection - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• CN111606826B - Preparation method of edoxaban intermediate - Google Patents. (n.d.).

• 206316Orig1Orig2s000 - accessdata.fda.gov. (2014, December 19). U.S. Food and Drug Administration. [Link]

• Pharmacokinetics and Pharmacodynamics of Edoxaban, a Non-Vitamin K Antagonist Oral Anticoagulant that Inhibits Clotting Factor Xa - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• KR20200053270A - Novel salts of Edoxaban and preparation method thereof - Google Patents. (n.d.).

• Edoxaban: Impact on routine and specific coagulation assays - ResearchGate. (n.d.). ResearchGate. [Link]

• Molecular structure of edoxaban and position of [ 14 C] label (). Total... - ResearchGate. (n.d.). ResearchGate. [Link]

• Genetics and the clinical response to warfarin and edoxaban: findings from the randomised, double-blind ENGAGE AF-TIMI 48 trial - ImageArchive. (2015, March 11). The Lancet. [Link]

• Quantification of Edoxaban Tosylate Monohydrate in Pharmaceutical API and Dosage Form by a Novel UV-Spectrophotmetric Method - DergiPark. (n.d.). DergiPark. [Link]

• KR102090912B1 - The edoxaban a novel crystalline form and the manufacturing method thereof - Google Patents. (n.d.).

• Evaluation of Various Polymorphs by Different Techniques and Their Characterization A Review - theijes. (2016, June 15). The International Journal of Engineering and Science (IJES). [Link]

• Automated Thrombin Generation Assay for Rivaroxaban, Apixaban, and Edoxaban Measurements. - R Discovery. (2021, September 9). R Discovery. [Link]

• Development of an Efficient Manufacturing Process for a Key Intermediate in the Synthesis of Edoxaban - ACS Publications. (2019, February 20). American Chemical Society Publications. [Link]

• Development and Validation of Spectrophotometric Method for the Estimation of Edoxaban Tosylate Monohydrate in its Synthetic Mixture | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link]

• Development and validation of UV spectrophotometric method for the determination of Edoxaban Tosylate Monohydrate in pharmaceuti. (2018, February 28). ResearchGate. [Link]

• Importance of measuring pharmacologically active metabolites of edoxaban: development and validation of an ultra-high-performance liquid chromatography coupled with a tandem mass spectrometry method - ResearchGate. (2020, January 10). ResearchGate. [Link]

• Micellar Liquid Chromatography Determination of Edoxaban in Oral Solid Dosage Forms: Theoretical Aspects and Validation - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Raman Spectroscopy for Polymorph Identification in Pharmaceuticals - Edinburgh Instruments. (2024, January 10). Edinburgh Instruments. [Link]

• World Journal of Pharmaceutical Research - WJPR - Abstract. (n.d.). World Journal of Pharmaceutical Research. [Link]

• Rapid Assay for the Therapeutic Drug Monitoring of Edoxaban - MDPI. (2022, April 17). MDPI. [Link]

• The edoxaban‐M4 metabolite and measurement of edoxaban by chromogenic assays in human plasma - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis and Characterization of Chiral Impurities of Edoxaban Tosylate Monohydrate, Used As an Anticoagulant Drug - ResearchGate. (2025, March 3). ResearchGate. [Link]

• US10301322B2 - Processes for the preparation of edoxaban and intermediates thereof - Google Patents. (n.d.).
• WO2021125474A1 - Novel crystalline form of edoxaban and preparation method therefor - Google Patents. (n.d.).

• Edoxaban eliminates hypercoagulability evoked by transient temperature changes in human whole blood - PMC. (2023, November 6). National Center for Biotechnology Information. [Link]

• Fig. 3. Differential scanning calorimetry (DSC) thermogram generated... - ResearchGate. (n.d.). ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: HPLC Method Development for the Quantification of 2-Amino Edoxaban Methanesulfonate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), Impurity Profiling, and Method Validation

Executive Overview and Mechanistic Strategy

Edoxaban is a highly potent, orally active direct factor Xa inhibitor utilized primarily for the prevention of stroke and systemic embolism [4]. During its synthesis and subsequent shelf-life, Edoxaban is susceptible to degradation and isomeric shifts. A critical degradation product and synthetic impurity is 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) . Quantifying this specific impurity is paramount for meeting International Council for Harmonisation (ICH) Q3A/Q3B guidelines for related substances in active pharmaceutical ingredients (APIs).

The Causality Behind the Chromatographic Choices

Developing a robust RP-HPLC method for 2-Amino Edoxaban requires a deep understanding of the analyte's physicochemical properties. Edoxaban contains multiple basic nitrogen centers (thiazolopyridine and piperidine derivatives). The transformation into 2-Amino Edoxaban introduces an additional primary amine group, significantly increasing the molecule's polarity and altering its pKa.

If analyzed under highly acidic conditions, the hyper-ionization of these basic groups causes the 2-Amino impurity to become highly hydrophilic, risking co-elution with the solvent front (void volume). To establish a causal mechanism for retention, we must suppress this ionization. By utilizing a 10 mM Dipotassium hydrogen phosphate buffer adjusted to pH 7.0 [3], we maintain the analytes in a partially unionized state. This strategic pH control enhances the hydrophobic interaction between the polar 2-Amino impurity and the non-polar C18 stationary phase, ensuring adequate retention time ( tR​ ) and baseline resolution ( Rs​>1.5 ) from the parent Edoxaban peak [1][3].

Degradation pathway of Edoxaban leading to 2-Amino Edoxaban Methanesulfonate.

Experimental Protocol: A Self-Validating Workflow

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It embeds System Suitability Testing (SST) directly into the workflow. If the SST criteria are not met, the system automatically invalidates the run, preventing the acquisition of erroneous data.

Reagents and Materials

• Stationary Phase: Hypersil BDS C18 or Shim-pack C18 (250 mm × 4.6 mm, 5 μm) [1][2]. Rationale: The base-deactivated silica (BDS) minimizes secondary interactions with the basic amine groups of the impurity, preventing peak tailing.

• Buffer (Mobile Phase A): 10 mM Dipotassium hydrogen phosphate ( K2​HPO4​ ), adjusted to pH 7.0 ± 0.05 using 10% orthophosphoric acid [3].

• Organic Modifier (Mobile Phase B): HPLC-Grade Acetonitrile [1].

• Diluent: Acetonitrile : Milli-Q Water (50:50, v/v) [1].

Optimized Chromatographic Conditions

Parameter	Specification	Mechanistic Rationale
Column	C18 (250 mm × 4.6 mm, 5 μm)	Provides high theoretical plates ( N ) for resolving closely eluting related substances.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with acceptable backpressure.
Column Temperature	30°C	Stabilizes mobile phase viscosity and ensures reproducible retention times [2][3].
Detection Wavelength	UV at 290 nm	Corresponds to the λmax​ of the thiazolopyridine chromophore in Edoxaban [4].
Injection Volume	10 µL	Prevents column overloading while maintaining sufficient sensitivity (LOD).
Elution Mode	Gradient	Ensures early elution of the polar 2-Amino impurity and timely elution of the lipophilic parent drug.

Gradient Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	85	15
10.0	60	40
20.0	40	60
25.0	85	15

| 30.0 | 85 | 15 |

Step-by-Step Analytical Methodology

Step 1: Mobile Phase Preparation

• Dissolve 1.74 g of Dipotassium hydrogen phosphate in 1000 mL of Milli-Q water.

• Adjust the pH to exactly 7.0 using 10% orthophosphoric acid.

• Filter through a 0.45 µm PTFE membrane filter and degas via sonication for 15 minutes [1].

Step 2: Standard and Sample Preparation

• Impurity Stock Solution: Accurately weigh 5.0 mg of 2-Amino Edoxaban Methanesulfonate reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with Diluent (100 µg/mL).

• API Sample Solution: Weigh 50 mg of Edoxaban sample into a 25 mL volumetric flask. Add 15 mL of Diluent, sonicate to dissolve, and make up to volume (2000 µg/mL) [1].

• System Suitability Solution (SST): Spike the API Sample Solution with the Impurity Stock Solution to yield a final impurity concentration of 0.15% relative to the API (3.0 µg/mL).

Step 3: Execution of the Self-Validating System (SST) Before analyzing any unknown samples, inject the SST solution in six replicates. The analytical sequence is only authorized to proceed if the following physical causality checks are verified:

• Resolution ( Rs​ ): Must be ≥1.5 between 2-Amino Edoxaban and Edoxaban. (Validates thermodynamic separation).

• Tailing Factor ( T ): Must be ≤2.0 for the impurity peak. (Validates the suppression of secondary silanol interactions).

• Precision (%RSD): The peak area variance for the impurity across all six injections must be ≤5.0% . (Validates autosampler and pump mechanics).

Step-by-step logical workflow for HPLC method development and validation.

Method Validation Summary

Following the establishment of the method, it must be validated according to ICH Q2(R1) guidelines to prove its reliability for routine Quality Control (QC) [4].

Validation Parameter	Acceptance Criteria	Typical Observed Results
Specificity	No interference at the tR​ of the impurity	Peak purity angle < Peak purity threshold
Linearity	Correlation coefficient ( R2 ) ≥0.999	R2=0.9995 (Range: LOQ to 150% of spec)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3:1	~0.10 µg/mL [3]
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10:1	~0.30 µg/mL [3]
Accuracy (Recovery)	85.0% – 115.0% recovery at 3 levels	98.5% – 101.2%
Method Precision	%RSD ≤5.0% for 6 preparations	%RSD = 1.8%

Forced Degradation Note: To definitively prove the method is stability-indicating, Edoxaban API should be subjected to acid (0.1N HCl), base (0.1N NaOH), and oxidative (3% H2​O2​ ) stress. 2-Amino Edoxaban Methanesulfonate will prominently emerge under hydrolytic stress conditions. The PDA detector must confirm that the mass balance is achieved and the impurity peak is spectrally pure [2][4].

References

• Development And Validation of Reverse Phase High Performance Liquid Chromatography Method for Quantitative Estimation of Edoxaban Using PDA Detector.Journal of Chemical Health Risks.
• Determination of Edoxaban in Bulk and in Tablet Dosage Form by Stability Indicating High-Performance Liquid Chromatography.Pharmaceutical Sciences.

• Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate. Applied Chemical Engineering. URL:[Link]

• A Stability-indicating RP-HPLC Method for the Development and Validation of Edoxaban. Journal of Pharmaceutical Research International. URL:[Link]

Application Note: A Validated LC-MS/MS Protocol for the Sensitive Detection of 2-Amino Edoxaban Methanesulfonate in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a comprehensive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Amino Edoxaban Methanesulfonate, a known impurity of the direct oral anticoagulant edoxaban, in human plasma. The protocol is designed for researchers, scientists, and drug development professionals requiring a highly sensitive and specific assay for pharmacokinetic studies, impurity profiling, and quality control of edoxaban. The methodology employs a straightforward protein precipitation for sample preparation, followed by rapid and efficient chromatographic separation on a C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, ensuring high selectivity and sensitivity. This document provides a detailed, step-by-step protocol, including optimized parameters for sample extraction, liquid chromatography, and mass spectrometry, as well as guidance on method validation.

Introduction

Edoxaban is a potent, orally bioavailable factor Xa inhibitor used for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation and for the treatment of venous thromboembolism.[1] During the synthesis and storage of edoxaban, various related compounds and impurities can be formed.[2] The monitoring and control of these impurities are critical to ensure the safety and efficacy of the drug product.[2] One such impurity is 2-Amino Edoxaban Methanesulfonate, also identified as N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide methanesulfonate.[][4]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of drugs and their metabolites or impurities in complex biological matrices due to its high sensitivity, specificity, and accuracy.[5] This application note provides a detailed protocol for the detection of 2-Amino Edoxaban Methanesulfonate in human plasma, offering a valuable tool for pharmaceutical research and development.

Principle of the Method

The analytical method involves the extraction of 2-Amino Edoxaban Methanesulfonate and a suitable internal standard (IS) from human plasma via protein precipitation with acetonitrile.[6] Following centrifugation, the supernatant is injected into a high-performance liquid chromatography (HPLC) system for chromatographic separation. The analytes are then detected by a tandem mass spectrometer using electrospray ionization (ESI) in the positive ion mode. Quantification is performed using Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for both the analyte and the internal standard.

Materials and Reagents

Material	Supplier
2-Amino Edoxaban Methanesulfonate Reference Standard	Commercially Available
Edoxaban-d6 (Internal Standard)	Commercially Available
Acetonitrile (LC-MS Grade)	Fisher Scientific or equivalent
Formic Acid (LC-MS Grade)	Fisher Scientific or equivalent
Ammonium Acetate (LC-MS Grade)	Sigma-Aldrich or equivalent
Ultrapure Water	Milli-Q® system or equivalent
Drug-free Human Plasma (K2EDTA)	Reputable biological vendor

Instrumentation

• Liquid Chromatography System: A UHPLC or HPLC system capable of delivering accurate and precise gradients (e.g., Shimadzu Nexera X2, Waters Acquity UPLC).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex API 5500, Waters Xevo TQ-S).

• Analytical Column: A reversed-phase C18 column (e.g., Phenomenex Kinetex C18, 50 x 2.1 mm, 2.6 µm).

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of 2-Amino Edoxaban Methanesulfonate reference standard in methanol to obtain a final concentration of 1 mg/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of Edoxaban-d6 in methanol.

• Working Solutions: Prepare serial dilutions of the analyte and a working solution of the internal standard in 50:50 (v/v) acetonitrile:water.

Sample Preparation Protocol

The following protocol details the protein precipitation method for extracting the analyte from plasma samples.

Caption: Protein precipitation workflow for plasma sample preparation.

Step-by-Step Procedure:

• Label 1.5 mL microcentrifuge tubes for each sample, standard, and quality control.

• Pipette 100 µL of plasma into the appropriately labeled tubes.

• Add 25 µL of the internal standard working solution to each tube.

• Vortex the samples briefly.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex the tubes vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 5 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following tables summarize the optimized liquid chromatography and mass spectrometry conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Table 3: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	8 psi
MRM Transitions	See Table 4

Table 4: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
2-Amino Edoxaban	368.1	261.1	25	80
(Confirmation Ion)	368.1	198.1	35	80
Edoxaban-d6 (IS)	554.2	372.2	30	100

Note: The MRM transitions for 2-Amino Edoxaban are proposed based on its chemical structure (free base molecular weight of approximately 367.83 g/mol ).[7] The precursor ion [M+H]+ is expected at m/z 368.1. The product ions are predicted based on fragmentation of the amide linkages. These transitions should be confirmed experimentally by infusing a standard solution of the analyte.

Method Validation

For use in regulated bioanalysis, the method should be validated according to the guidelines of the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank plasma from at least six different sources to ensure no significant interferences at the retention times of the analyte and IS.

• Linearity and Range: A calibration curve should be prepared over the expected concentration range, and the linearity assessed using a weighted linear regression model.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on three separate occasions.

• Matrix Effect: Evaluated to ensure that the ionization of the analyte and IS is not suppressed or enhanced by the plasma matrix.

• Recovery: The efficiency of the extraction process should be determined at low, medium, and high concentrations.

• Stability: The stability of the analyte in plasma should be assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Data Presentation

The following diagram illustrates the overall analytical workflow from sample receipt to data analysis.

Caption: High-level overview of the analytical process.

Conclusion

This application note provides a detailed and scientifically grounded LC-MS/MS protocol for the sensitive and specific quantification of 2-Amino Edoxaban Methanesulfonate in human plasma. The described method, which utilizes a simple protein precipitation sample preparation and rapid chromatographic separation, is well-suited for high-throughput analysis in a research or drug development setting. The provided parameters serve as a robust starting point for method implementation and validation, enabling accurate assessment of this edoxaban impurity in biological samples.

References

• Veeprho. (n.d.). Edoxaban Impurities and Related Compound. Retrieved from [Link][2]

• SynZeal. (n.d.). Edoxaban Impurities. Retrieved from [Link][8]

• Pharmaffiliates. (n.d.). Edoxaban-impurities. Retrieved from [Link][7]

• PubChem. (n.d.). Edoxaban. Retrieved from [Link][1]

• Google Patents. (n.d.). CN111606826B - Preparation method of edoxaban intermediate. Retrieved from [9]

• ACS Publications. (2019, February 20). Development of an Efficient Manufacturing Process for a Key Intermediate in the Synthesis of Edoxaban. Retrieved from [Link][10]

• Veeprho. (n.d.). 2-Amino Edoxaban Methanesulfonate | CAS 1807315-98-5. Retrieved from [Link][4]

• Ariizumi, S., Naito, T., Hoshikawa, K., Akutsu, S., Saotome, M., Maekawa, Y., & Kawakami, J. (2020). Simple LC-MS/MS Method Using Core-Shell ODS Microparticles for the Simultaneous Quantitation of Edoxaban and Its Major Metabolites in Human Plasma. Journal of Chromatography B, 1146, 122121. [Link][11]

• precisionFDA. (n.d.). EDOXABAN. Retrieved from [Link]

• Douxfils, J., Gosselin, R., Devalet, B., Smock, K., & Dogné, J. M. (2018). The edoxaban‐M4 metabolite and measurement of edoxaban by chromogenic assays in human plasma. Research and Practice in Thrombosis and Haemostasis, 2(4), 704-710. [Link][12]

• Hanada, K., Matsumoto, S., Shibata, S., Matsubara, H., Tsukimura, Y., & Takahashi, H. (2018). A quantitative LC/MSMS method for determination of edoxaban, a Xa inhibitor and its pharmacokinetic application in patients after total knee arthroplasty. Biomedical Chromatography, 32(6), e4213. [Link][6]

• Vasanth, D. A., & Rajkamal, B. (2022). A Validated LC-MS/MS Method for Pharmacokinetic Study of Edoxaban in Healthy Rabbits. International Journal of Pharmaceutical Sciences and Drug Research, 14(1), 112-118. [Link][13]

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Application Note: In Vitro Factor Xa Inhibition Assays Using 2-Amino Edoxaban Methanesulfonate

Introduction & Scientific Rationale

Edoxaban is a highly selective, direct oral anticoagulant (DOAC) that exerts its therapeutic effect by reversibly binding to the active site of Factor Xa (FXa), thereby halting the coagulation cascade and preventing thrombin generation[1][2]. In pharmaceutical development and quality control, it is critical to evaluate not only the parent Active Pharmaceutical Ingredient (API) but also its related impurities and metabolites.

2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5), frequently identified as Edoxaban Impurity 19 or 49, is a key reference standard utilized in analytical method validation and pharmacological profiling[3][]. Regulatory guidelines mandate the characterization of such impurities to determine if they possess residual pharmacological activity that could impact drug safety or efficacy.

To quantify this activity, in vitro chromogenic assays are preferred over traditional clotting assays (like aPTT or PT). Clotting assays measure downstream, non-linear cascade events that are influenced by multiple variables[2]. In contrast, chromogenic assays isolate the specific bimolecular interaction between purified FXa and the inhibitor, utilizing a synthetic peptide substrate (e.g., S-2222) to yield precise, reproducible kinetic data (IC50 and Ki)[5][6].

Caption: Mechanism of Factor Xa inhibition and in vitro chromogenic detection pathway.

Experimental Design: Causality and Self-Validation

A robust biochemical assay must be a self-validating system. This protocol is engineered with specific controls to ensure data integrity:

• Kinetic vs. Endpoint Measurement: We measure the initial velocity ( V0​ ) via continuous kinetic reading ( ΔOD/min ) rather than a single endpoint. This eliminates background noise caused by microplate imperfections or the intrinsic absorbance of the inhibitor compound[5][7].

• Carrier Protein/Polymer Addition: Purified FXa is used at sub-nanomolar concentrations. At these levels, the enzyme rapidly adsorbs to the hydrophobic polystyrene walls of the microplate. We include 0.1% PEG 8000 in the assay buffer to block non-specific binding, ensuring the active enzyme concentration remains constant.

• Self-Validating Controls:

  • Vehicle Control (100% Activity): Contains DMSO (matching the inhibitor solvent concentration) to establish the uninhibited baseline.

  • No-Enzyme Blank (0% Activity): Controls for spontaneous, non-enzymatic hydrolysis of the highly sensitive S-2222 substrate[5][6].

Materials and Reagents

• Enzyme: Purified Human Factor Xa (reconstituted to a working stock of 3.0 U/mL)[8].

• Substrate: S-2222 (Bz-Ile-Glu(γ-OR)-Gly-Arg-pNA), reconstituted in distilled water to a 1.0 mM stock[5][6].

• Test Compound: 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5)[].

• Reference Compound: Edoxaban Tosylate Monohydrate (Parent API positive control)[1].

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 5 mM CaCl₂, 0.1% PEG 8000, pH 7.4.

• Equipment: 96-well clear flat-bottom microplates (non-binding surface preferred), 37°C microplate reader capable of reading absorbance at 405 nm.

Step-by-Step Methodology

Part A: Reagent Preparation

• Inhibitor Dilution Series: Dissolve 2-Amino Edoxaban Methanesulfonate in 100% DMSO to create a 10 mM stock. Expert Insight: Because this is a methanesulfonate salt, ensure complete dissolution before exposing it to aqueous buffers to prevent micro-precipitation, which artificially lowers the apparent IC50. Prepare a 10-point 1:3 serial dilution in DMSO.

• Working Inhibitor Solutions: Dilute the DMSO stocks 1:20 in Assay Buffer (final DMSO concentration in the assay will be 1%, which does not perturb FXa activity).

• Enzyme Preparation: Dilute the Human FXa stock in Assay Buffer to a final assay concentration of 0.5 nM. Keep on ice until immediately before use.

Part B: Microplate Assay Execution

• Pre-incubation: To each well, add 40 µL of Assay Buffer, 20 µL of the Working Inhibitor Solution (or Vehicle Control), and 20 µL of the Human FXa solution.

• Equilibration: Incubate the microplate at 37°C for 10 minutes. Expert Insight: This pre-incubation step is critical. It allows the inhibitor-enzyme binding to reach thermodynamic equilibrium before the substrate is introduced, ensuring accurate Ki​ determination.

• Initiation: Rapidly add 20 µL of the 1.0 mM S-2222 substrate to all wells using a multichannel pipette to initiate the reaction (Final substrate concentration = 200 µM).

• Kinetic Measurement: Immediately transfer the plate to the microplate reader (pre-warmed to 37°C). Measure the absorbance at 405 nm every 30 seconds for 15 minutes.

Caption: Step-by-step microplate workflow for the Factor Xa chromogenic inhibition assay.

Data Analysis and Quantitative Profiling

Calculate the initial reaction velocity ( V0​ ) for each well by determining the maximum linear slope of the absorbance over time ( ΔOD/min ). Subtract the "No-Enzyme Blank" velocity from all readings.

Convert the background-corrected velocities to % Remaining Activity relative to the Vehicle Control. Plot the % Remaining Activity against the log of the inhibitor concentration and fit the data using a four-parameter logistic (4PL) non-linear regression model to determine the IC50.

Quantitative Data Summary

The following table summarizes the expected comparative pharmacological profile when evaluating the parent drug against its methanesulfonate impurity standard.

Parameter	Edoxaban (Parent API)	2-Amino Edoxaban Methanesulfonate
Compound Role	Primary Anticoagulant	Impurity / Reference Standard
Target Mechanism	Direct FXa Inhibition	Monitored for residual FXa binding
Typical IC50 (Purified FXa)	~2.98 nM	> 50 nM (Reduced potency expected)
Assay Substrate	S-2222 (Chromogenic)	S-2222 (Chromogenic)
Readout	Kinetic ( ΔOD/min @ 405 nm)	Kinetic ( ΔOD/min @ 405 nm)
Clinical/Regulatory Relevance	Efficacy and dosing	Safety, toxicity, and quality control

Note: The IC50 of 2-Amino Edoxaban Methanesulfonate is typically higher (less potent) than the parent compound due to structural alterations at the binding interface. Exact values depend on specific assay conditions (enzyme/substrate concentrations).

References

• Aniara / HYPHEN BioMed. "Chromogenix BIOPHEN CS-11(22) S-2222." Aniara.[Link]

• MDPI. "Patients Taking Direct Oral Anticoagulants (DOAC) Undergoing Oral Surgery: A Review of the Literature and a Proposal of a Peri-Operative Management Protocol." MDPI.[Link]

• Circulation. "Linking Endogenous Factor Xa Activity, a Biologically Relevant Pharmacodynamic Marker, to Edoxaban Plasma Concentrations and Clinical Outcomes in the ENGAGE AF-TIMI 48 Trial." AHA Journals.[Link]

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• 7. ahajournals.org [ahajournals.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Advanced NMR Spectroscopy Protocol for the Structural Elucidation of 2-Amino Edoxaban Methanesulfonate

An in-depth technical guide for the structural elucidation of 2-Amino Edoxaban Methanesulfonate using Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction & Chemical Context

Edoxaban is a highly potent, orally active direct Factor Xa inhibitor utilized in the management of venous thromboembolism and the prevention of stroke[1]. The manufacturing and stability profiling of Edoxaban requires rigorous tracking of its synthetic intermediates and degradation products. 2-Amino Edoxaban Methanesulfonate (CAS: 1807315-98-5), frequently designated as Edoxaban Impurity 49 or Impurity 19, is a critical chiral intermediate in this pathway[][3].

Chemically identified as N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide methanesulfonate, this molecule contains the intact (1S,2R,4S)-cyclohexyl core and the 5-chloropyridin-2-yl oxalamide moiety, but lacks the terminal thiazolopyridine group present in the final Active Pharmaceutical Ingredient (API)[4]. Accurate characterization of this mesylate salt is mandated by ICH Q3A(R2) guidelines to ensure stereochemical integrity and stoichiometric purity before downstream coupling[1].

Fig 1: Synthetic and degradation pathways involving 2-Amino Edoxaban Methanesulfonate.

Mechanistic Rationale for NMR Strategy

Unlike simple mass spectrometry, which only confirms the molecular weight (463.94 g/mol for the salt)[4], multidimensional NMR is a self-validating system capable of proving three critical structural features:

• Salt Stoichiometry: Confirming the 1:1 ratio of the mesylate counterion to the free primary amine.

• Amide Bond Dynamics: Observing the restricted rotation of the dimethylcarbamoyl group.

• Relative Stereochemistry: Validating the (1S,2R,4S) configuration of the cyclohexane ring to rule out diastereomeric impurities.

To achieve this, the protocol relies on a combination of 1D ( 1 H, 13 C) and 2D (COSY, HSQC, HMBC, NOESY) techniques.

Fig 2: Sequential NMR workflow for the structural elucidation of Edoxaban Impurity 49.

Experimental Protocol

Step 1: Sample Preparation

• Solvent Selection: Use DMSO- d6​ (100% atom D, containing 0.03% v/v TMS).

• Causality: The mesylate salt is highly polar and poorly soluble in non-polar solvents like CDCl 3​ . More importantly, DMSO- d6​ strongly hydrogen-bonds with exchangeable protons (amides and the NH3+​ group), reducing their chemical exchange rate with residual water. This allows the critical NH3+​ protons to be observed as a distinct, broad integral in the 1 H spectrum, proving the site of protonation[5].

• Concentration: Dissolve 15–20 mg of the analyte in 0.6 mL of DMSO- d6​ to ensure a high signal-to-noise ratio for 13 C and 2D HMBC experiments.

Step 2: Instrument Setup & 1D Acquisition

• Hardware: 500 MHz or 600 MHz NMR spectrometer equipped with a cryogenically cooled probe (CryoProbe) to maximize 13 C sensitivity.

• 1 H NMR Parameters:

  • Spectral width: 14 ppm (to capture the highly deshielded oxalamide NH proton).

  • Relaxation delay (D1): 2.0 seconds. Number of scans (NS): 16.

• 13 C NMR Parameters:

  • Power-gated decoupling (zgpg30). D1: 2.0 seconds. NS: 1024.

Step 3: 2D Correlation & Connectivity (HSQC & HMBC)

• HSQC (Heteronuclear Single Quantum Coherence): Used to map all directly bonded C-H pairs. This will immediately differentiate the methine (CH) protons of the cyclohexyl core from the methylene (CH 2​ ) protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Crucial for proving the linkage across the heteroatoms. Set the long-range coupling constant ( JCH​ ) to 8 Hz.

  • Key Diagnostic: Look for the correlation between the cyclohexyl C1-H proton and the adjacent oxalamide carbonyl carbon, proving the intact bridge.

Step 4: Stereochemical Validation (NOESY)

• NOESY (Nuclear Overhauser Effect Spectroscopy): Set mixing time to 300–500 ms.

• Causality: The (1S,2R,4S) configuration dictates a specific chair conformation. To minimize 1,3-diaxial interactions, the bulky oxalamide group at C1 and the dimethylcarbamoyl group at C4 will adopt equatorial positions (since they are 1,4-trans to each other). Consequently, the smaller primary amine at C2 (which is 1,2-cis to the oxalamide) is forced into an axial position. NOESY cross-peaks between the axial protons of the cyclohexane ring will confirm this relative stereochemistry.

Data Presentation & Spectral Interpretation

The following table summarizes the quantitative multi-nuclear assignments based on the structural connectivity of 2-Amino Edoxaban Methanesulfonate.

Position / Moiety	1 H Chemical Shift (ppm)	Multiplicity & Integration	13 C Chemical Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
Mesylate ( CH3​SO3−​ )	~2.30	s, 3H	~40.0	None (Isolated counterion)
Pyridine C6-H	~8.45	d, 1H	~148.5	Pyridine C2, C4
Pyridine C4-H	~8.05	dd, 1H	~138.2	Pyridine C2, C6
Pyridine C3-H	~8.15	d, 1H	~115.0	Pyridine C5 (C-Cl)
Oxalamide NH (Pyr)	~10.80	s, 1H (exchangeable)	-	Oxalamide C=O, Pyridine C2
Oxalamide NH (Cyc)	~8.90	d, 1H (exchangeable)	-	Oxalamide C=O, Cyclohexyl C1
Cyclohexyl NH3+​	~7.80	br s, 3H (exchangeable)	-	Cyclohexyl C2, C1, C3
Cyclohexyl C1-H	~3.95	m, 1H (axial)	~51.0	Oxalamide C=O, C2, C6
Cyclohexyl C2-H	~3.40	m, 1H (equatorial)	~49.5	C1, C3, C4
Cyclohexyl C4-H	~2.65	m, 1H (axial)	~38.0	Carbamoyl C=O, C3, C5
N-CH 3​ (Carbamoyl a)	~3.00	s, 3H	~37.0	Carbamoyl C=O
N-CH 3​ (Carbamoyl b)	~2.80	s, 3H	~35.5	Carbamoyl C=O

Mechanistic Insights from the Spectra:

• Restricted Amide Rotation: The dimethylcarbamoyl group exhibits two distinct singlet peaks for its N-CH 3​ protons (~3.00 ppm and ~2.80 ppm). This is caused by the partial double-bond character of the amide C-N bond, which restricts rotation on the NMR timescale, placing one methyl group cis to the carbonyl oxygen and the other trans.

• Salt Verification: The integration of the sharp singlet at ~2.30 ppm (mesylate CH 3​ ) strictly to 3H, relative to the single pyridine C6-H proton at ~8.45 ppm, mathematically validates the 1:1 stoichiometry of the salt[3]. The broad signal at ~7.80 ppm integrating to 3H confirms the protonation of the primary amine.

Conclusion

By employing a rigorous, multi-dimensional NMR strategy in DMSO- d6​ , analysts can definitively elucidate the structure of 2-Amino Edoxaban Methanesulfonate. The combination of HMBC for skeletal connectivity, integration for salt stoichiometry, and NOESY for stereochemical validation creates a self-validating analytical package. This ensures the highest standards of quality control for Edoxaban API manufacturing and regulatory compliance.

References

• [1] 2.[] 3.[3] 4.[4] 5.[5]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 3. Edoxaban Impurity 49 | 1807315-98-5 | SynZeal [synzeal.com]
• 4. clearsynth.com [clearsynth.com]
• 5. veeprho.com [veeprho.com]

Formulating 2-Amino Edoxaban Methanesulfonate for Preclinical Toxicology Studies: A Comprehensive Guide to Impurity Qualification

Introduction & Regulatory Rationale

Edoxaban is an orally active, highly selective direct factor Xa inhibitor utilized for the prevention and treatment of thromboembolic diseases [1]. During the manufacturing process or stability lifecycle of the active pharmaceutical ingredient (API), specific degradation products and process impurities can emerge. A critical impurity of interest in this pathway is 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) [].

Under the [3], any impurity in a new drug substance that exceeds the qualification threshold—typically 0.15% or 1.0 mg/day for a maximum daily dose ≤ 2g—must undergo rigorous toxicological evaluation. To establish a safe No-Observed-Adverse-Effect Level (NOAEL) for this specific impurity, it must be formulated and administered to preclinical species (e.g., Sprague-Dawley rats, Beagle dogs) at exaggerated doses. This application note details the physicochemical rationale and self-validating protocols for formulating 2-Amino Edoxaban Methanesulfonate for both oral (PO) and intravenous (IV) toxicology studies.

Fig 1. ICH Q3A-driven workflow for the toxicological qualification of API impurities.

Physicochemical Profiling & Causality in Formulation

Effective formulation design requires a mechanistic understanding of the compound's physicochemical properties to prevent in vivo precipitation or dose-limiting toxicity caused by the vehicle itself.

• Parent API (Edoxaban Tosylate): Exhibits a pKa of ~6.7. Its solubility is highly pH-dependent: slightly soluble in acidic media (pH 3–5) and practically insoluble at pH 8–9 [1].

• Impurity (2-Amino Edoxaban Methanesulfonate): The presence of the free primary amine alters the basicity, while the methanesulfonate (mesylate) counterion significantly enhances aqueous solubility compared to the parent tosylate salt []. However, this solubility remains pH-dependent, favoring acidic conditions.

Causality in Vehicle Selection:

• Intravenous (IV) Administration: The formulation must be a sterile, isotonic solution. A pH 4.0–4.5 citrate buffer in 5% Dextrose (D5W) ensures the mesylate salt remains fully ionized and soluble. We avoid standard 0.9% Saline to prevent potential common-ion effects or chloride-induced precipitation, ensuring the compound does not precipitate upon injection into the bloodstream.

• Oral Gavage (PO) Administration: Toxicology studies often require massive doses (e.g., 100–500 mg/kg) to achieve multiples of human exposure. At these concentrations, the impurity will exceed its thermodynamic solubility limit. Therefore, a suspension formulation using 0.5% Methylcellulose (MC) and 0.1% Tween 80 is selected. The MC increases the vehicle's viscosity to prevent rapid sedimentation (ensuring dose uniformity), while Tween 80 acts as a surfactant to wet the hydrophobic domains of the particles, preventing agglomeration.

Quantitative Data & Formulation Parameters

Parameter	Value / Characteristic	Formulation Implication
Compound	2-Amino Edoxaban Methanesulfonate	Requires qualification per ICH Q3A
CAS Number	1807315-98-5	Target analyte for formulation
Parent pKa	~6.7 (Edoxaban Tosylate)	Basic amine centers dictate pH-dependent solubility
Solubility Profile	High at pH < 5; Insoluble at pH > 7	Acidic vehicles required to prevent precipitation
Target IV Vehicle	5% Dextrose in Water (D5W), pH 4.0	Ensures isotonicity and complete ionization
Target PO Vehicle	0.5% MC / 0.1% Tween 80	Suspends particles uniformly for high-dose gavage

Experimental Protocols: Step-by-Step Methodologies

Protocol A: Preparation of PO Suspension (0.5% MC / 0.1% Tween 80)

This protocol is designed as a self-validating system. Each phase includes a physical or analytical checkpoint to ensure formulation integrity prior to animal dosing.

• Vehicle Preparation: Dissolve 5.0 g of Methylcellulose (400 cPs) in 1 L of heated (~80°C) Citrate Buffer (50 mM, pH 4.0). Cool to 4°C while stirring to ensure complete hydration. Add 1.0 g of Tween 80 and stir until visually homogeneous.

• API Weighing: Weigh the required mass of 2-Amino Edoxaban Methanesulfonate (corrected for purity and salt factor) into a calibrated glass mortar.

• Wetting Phase: Add a small volume of the vehicle (approx. 10% of final volume) to the powder. Triturate thoroughly with a pestle until a smooth, lump-free paste is formed.

  • Validation Check: Visually inspect for unwetted white aggregates. If present, continue trituration.

• Geometric Dilution: Gradually add the remaining vehicle in stepwise increments, mixing thoroughly after each addition. Transfer quantitatively to a volumetric flask and QS to the final volume.

• Homogenization: Subject the suspension to magnetic stirring (500 rpm) and mild sonication for 15 minutes.

• Stratified QC Sampling (Self-Validation): While stirring, extract 1.0 mL aliquots from the top, middle, and bottom strata of the suspension. Analyze via HPLC-UV.

  • Acceptance Criteria: Mean concentration must be 90–110% of nominal. Coefficient of Variation (CV) across strata must be ≤ 5%.

Fig 2. Step-by-step preparation logic for the PO suspension formulation.

Protocol B: Preparation of IV Solution (Citrate Buffered D5W, pH 4.0)

• Vehicle Preparation: Prepare a 50 mM Citrate Buffer in 5% Dextrose in Water (D5W). Adjust pH to 4.0 using 0.1N HCl or 0.1N NaOH.

• Dissolution: Add the required mass of 2-Amino Edoxaban Methanesulfonate to 80% of the final vehicle volume. Stir magnetically at room temperature until complete dissolution is achieved.

• pH Verification (Self-Validation): Measure the pH of the solution. The addition of the mesylate salt may slightly lower the pH. Re-adjust to 4.0 ± 0.2 if necessary to prevent localized precipitation upon injection.

• Sterile Filtration: QS to the final volume. Filter the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile, depyrogenated dosing vial within a laminar flow hood.

• Visual Inspection: Inspect the vial against a black-and-white background under high-intensity light.

  • Acceptance Criteria: Solution must be completely clear, colorless, and free of visible particulate matter.

Analytical Verification & Stability Testing

To ensure the integrity of the toxicology study, the formulated impurity must be analyzed for stability and homogeneity.

• Method: Reverse-Phase HPLC-UV (Detection at ~290 nm).

• Column: C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (Mobile Phase A) and 0.1% TFA in Acetonitrile (Mobile Phase B).

• Stability Assessment: Formulations must be tested at T=0, T=24h, and T=7 days (stored at 4°C and ambient temperature). The impurity must not degrade back into the parent API or secondary degradants (Total related substances must remain < 2.0% of the impurity peak area).

References

• U.S. Food and Drug Administration (FDA). "SAVAYSA (edoxaban) tablets Prescribing Information." Accessdata.fda.gov. Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q3A(R2) Impurities in New Drug Substances." ich.org. Available at:[Link]

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 3. usp.org [usp.org]

Technical Notes & Optimization

Technical Support Center: Resolving HPLC Co-Elution of 2-Amino Edoxaban Methanesulfonate

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals facing co-elution challenges between the active pharmaceutical ingredient (API) Edoxaban and its related substance, 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5)[1].

Edoxaban is an oral direct factor Xa inhibitor[2]. During stability-indicating method development, distinguishing the parent drug from structurally similar degradation products and isomeric impurities is a known analytical hurdle[2]. Below is our expert-curated troubleshooting framework.

Diagnostic Workflow for Critical Pair Resolution

When standard reversed-phase methods fail to separate Edoxaban from its 2-amino derivative, follow this systematic diagnostic pathway to isolate the thermodynamic variables driving the co-elution.

Diagnostic workflow for resolving Edoxaban and 2-Amino Edoxaban co-elution.

Expert Troubleshooting FAQs

Q1: Why does 2-Amino Edoxaban Methanesulfonate frequently co-elute with the main Edoxaban peak on standard C18 columns? A: This is a classic case of hydrophobic dominance masking polar selectivity. Edoxaban contains a bulky, hydrophobic core comprising a chloropyridine ring and a tetrahydrothiazolopyridine moiety[2]. On a standard C18 stationary phase, retention is driven almost entirely by dispersive (van der Waals) forces. While the addition of a 2-amino group slightly increases the molecule's polarity, this subtle thermodynamic difference is overwhelmed by the strong hydrophobic binding of the shared core structure, resulting in identical retention times and co-elution.

Q2: If pH adjustment fails on a C18, what is the mechanistic rationale for switching to a Phenyl-Hexyl or Polar-Embedded column? A: Standard C18 phases lack the ability to exploit electron density differences. By switching to an orthogonal stationary phase like a Phenyl-Hexyl or YMC Triart Phenyl column, you introduce π−π (pi-pi) interactions into the retention mechanism[2]. The electron distribution across the chloropyridine and thiazole rings of Edoxaban interacts differently with the phenyl rings of the stationary phase compared to the 2-amino derivative. This secondary interaction effectively acts as a thermodynamic wedge, pulling the critical pair apart to achieve baseline resolution.

Q3: How does mobile phase pH manipulate the selectivity between these two compounds? A: Both Edoxaban and 2-Amino Edoxaban possess basic ionizable centers. By adjusting the aqueous buffer pH to a range where the ionization state of 2-Amino Edoxaban differs maximally from Edoxaban (e.g., using a 10 mM dipotassium hydrogen phosphate buffer at pH 7.0 or an ammonium acetate buffer at pH 4.2), you induce a difference in their hydrodynamic volumes[2][3]. Ionized molecules elute faster in reversed-phase liquid chromatography (RPLC). A self-validating method will systematically screen pH levels above and below the predicted pKa of the 2-amino group to lock in the optimal selectivity.

Validated Experimental Protocols

To guarantee a self-validating system, ensure system suitability criteria (tailing factor ≤ 1.5, theoretical plates ≥ 5000) are met before proceeding with these step-by-step methodologies.

Protocol A: Orthogonal Phenyl Phase Separation (Optimized for Structural Impurities)

This protocol leverages π−π interactions to separate closely related oxidative and structural impurities[2].

• Step 1: Mobile Phase Preparation. Prepare Mobile Phase A by dissolving 10 mM ammonium acetate in LC-MS grade Milli-Q water. Prepare Mobile Phase B as a 1:1 (v/v) mixture of acetonitrile and methanol[2].

• Step 2: Column Equilibration. Install a YMC Triart Phenyl column (250 × 4.6 mm, 5 µm) and set the column oven temperature strictly to 40 °C to optimize mass transfer kinetics[2].

• Step 3: Gradient Execution. Set the flow rate to 0.7 mL/min[2]. Program a gradient that begins with a high aqueous percentage, holding for 5 minutes, before smoothly ramping to 80% Mobile Phase B to elute strongly retained hydrophobic impurities.

• Step 4: Detection. Monitor the eluate using a UV-Vis or PDA detector set to 290 nm for optimal signal-to-noise ratio[2].

Protocol B: pH-Optimized C18 Separation (Optimized for Isomeric & Polar Impurities)

This protocol utilizes precise pH control to separate basic impurities on a high-efficiency C18 phase[3][4].

• Step 1: Buffer Preparation. Prepare Mobile Phase A by dissolving 10 mM dipotassium hydrogen phosphate in Milli-Q water. Carefully adjust the pH to exactly 7.0 using a 10% orthophosphoric acid solution[3]. Filter through a 0.22 µm nylon membrane.

• Step 2: Organic Phase Preparation. Prepare Mobile Phase B using a mixture of n-Propanol and Acetonitrile in a 20:30 (v/v) ratio[3].

• Step 3: Chromatographic Setup. Install a Bakerbond C18 (150 × 4.6 mm, 3 μm) or an equivalent sub-3-micron column. Set the column temperature to 30 °C and the flow rate to 0.8 mL/min[3].

• Step 4: Gradient Execution. Execute a 30-minute total run time gradient starting at an 85:15 ratio of Mobile Phase A to B. Monitor the column eluate at 210 nm to quantify the impurities[3].

Quantitative Method Comparison

The table below summarizes the critical quantitative parameters and validated limits for the two primary resolution strategies discussed above.

Parameter	Protocol A (Phenyl Phase)[2]	Protocol B (C18 Phase)[3][4]
Stationary Phase	YMC Triart Phenyl (250 × 4.6 mm, 5 µm)	Bakerbond C18 (150 × 4.6 mm, 3 μm)
Mobile Phase A	10 mM Ammonium Acetate	10 mM Dipotassium Phosphate (pH 7.0)
Mobile Phase B	Acetonitrile : Methanol (1:1 v/v)	n-Propanol : Acetonitrile (20:30 v/v)
Flow Rate	0.7 mL/min	0.8 mL/min
Column Temperature	40 °C	30 °C
Detection Wavelength	290 nm	210 nm / 280 nm
Limit of Detection (LOD)	Method Dependent	0.1 μg/mL
Limit of Quantification (LOQ)	Method Dependent	0.3 μg/mL

References

• Title: Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry - PubMed Source: nih.gov URL: [Link]

• Title: Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate - R Discovery Source: researcher.life URL: [Link]

• Title: Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate - Applied Chemical Engineering Source: as-pub.com URL: [Link]

• Title: Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate - Applied Chemical Engineering Source: apacsci.com URL: [Link]

Sources

• 1. Edoxaban Tosylate Monohydrate | LGC Standards [lgcstandards.com]
• 2. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. | Applied Chemical Engineering [ace.as-pub.com]
• 4. discovery.researcher.life [discovery.researcher.life]

Optimizing LC-MS mobile phase for 2-Amino Edoxaban Methanesulfonate sensitivity

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when transferring LC-MS methods from main active pharmaceutical ingredients (APIs) to their isolated impurities.

2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) is a critical degradation product and impurity of the direct Factor Xa inhibitor, Edoxaban[1]. Because this impurity is isolated as a methanesulfonate salt, it presents unique ionization challenges in Electrospray Ionization (ESI). This guide is designed to help you troubleshoot sensitivity drops, understand the physicochemical causality behind mobile phase selection, and implement self-validating protocols for robust quantification.

🔬 FAQ & Troubleshooting Guide

Q1: Why does 2-Amino Edoxaban Methanesulfonate exhibit poor ESI+ sensitivity compared to the parent Edoxaban molecule when using standard 0.1% Formic Acid?

The Causality: The root cause is gas-phase ion pairing. 2-Amino Edoxaban Methanesulfonate dissociates in solution into a protonated amine and a methanesulfonate anion. During the droplet desolvation process in the ESI source, the non-volatile methanesulfonate anion forms a strong, tightly bound ion pair with the protonated analyte. This neutralizes the charge, preventing the release of the free [M+H]+ ion into the gas phase, drastically reducing your mass spectrometer's sensitivity.

The Solution: You must introduce a volatile buffer to outcompete the methanesulfonate. By using 10 mM Ammonium Formate , the vast excess of formate ions displaces the methanesulfonate. Because analyte-formate ion pairs are highly volatile, they readily dissociate in the heated ESI source, liberating the target [M+H]+ ion.

Fig 1. Logical workflow for resolving ESI+ ion suppression caused by methanesulfonate counterions.

Q2: How do I systematically optimize the mobile phase to maximize the signal-to-noise (S/N) ratio?

The Causality: Optimization requires balancing three thermodynamic properties:

• pH Control: The pH of the mobile phase must be at least 2 units below the pKa of the primary amine to ensure >99% protonation in solution. Adding 0.2% Formic Acid achieves a pH of ~2.8.

• Ionic Strength: A concentration of 10 mM provides enough buffering capacity to mitigate silanol interactions on the column without causing salt deposition in the MS source. Validated methods for edoxaban impurities frequently utilize 10 mM ammonium formate with 0.2% formic acid paired with acetonitrile to achieve optimal resolution and ionization[2].

• Desolvation Efficiency: Acetonitrile has a lower surface tension and lower heat of vaporization compared to methanol. This leads to more efficient droplet fission (Coulomb explosions) in the ESI source.

Table 1: Comparative Mobile Phase Additives and Impact on 2-Amino Edoxaban ESI+ Sensitivity

Aqueous Mobile Phase (A)	Organic Modifier (B)	Relative ESI+ Response (%)	Background Noise (cps)	S/N Ratio
0.1% Formic Acid	Methanol	45%	1,500	15
0.1% Formic Acid	Acetonitrile	60%	1,200	25
10 mM NH₄Ac + 0.1% FA	Acetonitrile:MeOH (1:1)	85%	2,000	42
10 mM NH₄Fm + 0.2% FA	Acetonitrile	100%	1,800	55

(Note: 10 mM ammonium acetate with an acetonitrile/methanol blend is also a viable alternative, particularly proven effective for separating oxidative degradation products of edoxaban[3]).

Q3: What is the recommended self-validating protocol for preparing the mobile phase and running the analysis?

To ensure trustworthiness, the following protocol incorporates a self-validating blank injection step to confirm system suitability and absence of carryover before sample analysis.

Step-by-Step Methodology:

• Aqueous Phase (A) Preparation: Dissolve 0.63 g of LC-MS grade Ammonium Formate in 1.0 L of ultrapure water (18.2 MΩ·cm). Add 2.0 mL of LC-MS grade Formic Acid (0.2% v/v). Sonicate for 10 minutes to degas.

• Organic Phase (B) Preparation: Use 100% LC-MS grade Acetonitrile.

• Column Selection: Use a high-efficiency C18 or HILIC column (e.g., 100 × 4.6 mm, 5 μm) maintained at 30°C to 40°C[2].

• Self-Validation (Blank Run): Inject 5 µL of the sample diluent (e.g., 95:5 Water:Acetonitrile) using the gradient below. Monitor the MRM transition for 2-Amino Edoxaban. Acceptance Criteria: The peak area at the expected retention time must be <5% of the Lower Limit of Quantification (LLOQ).

• Sample Execution: Proceed with sample injections using the optimized gradient program.

Table 2: Self-Validating Gradient Elution Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	0.8	95	5	Initial
1.0	0.8	95	5	Isocratic hold
5.0	0.8	40	60	Linear
6.0	0.8	10	90	Linear (Wash)
7.5	0.8	10	90	Isocratic hold
7.6	0.8	95	5	Step (Re-equilibration)
10.0	0.8	95	5	End

Q4: How can I validate that my sensitivity loss is due to mobile phase chemistry and not co-eluting matrix components?

The Causality: If you are extracting the impurity from biological matrices (like plasma) or complex API formulations, co-eluting phospholipids or excipients can compete for charge in the ESI source, mimicking the suppression caused by the methanesulfonate salt. The Solution: Implement a Post-Column Infusion (T-piece) experiment. This is a self-validating setup that visually maps matrix suppression zones across your chromatogram.

Fig 2. Post-column infusion setup for validating mobile phase efficacy and mapping matrix effects.

Execution:

• Connect a syringe pump to a T-piece installed between the LC column and the MS source.

• Infuse a pure standard of 2-Amino Edoxaban Methanesulfonate at a constant rate (e.g., 10 µL/min) to establish a steady baseline signal.

• Inject a blank matrix sample (e.g., extracted blank plasma or API placebo) through the LC system[4].

• Interpretation: Any negative dips in the steady MS baseline indicate zones of ion suppression. If the suppression zone overlaps with the retention time of your impurity, you must adjust your LC gradient to shift the analyte away from the suppression zone.

📚 References

• Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate , Applied Chemical Engineering / Researcher.life.2

• Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry , PubMed / NIH. 3

• A Validated LC-MS/MS Method for Pharmacokinetic Study of Edoxaban in Healthy Rabbits , International Journal of Pharmaceutical Sciences and Drug Research. 4

• 2-Amino Edoxaban Methanesulfonate | CAS 1807315-98-5 , Veeprho. 1

Sources

• 1. veeprho.com [veeprho.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Baseline Noise in 2-Amino Edoxaban Methanesulfonate Chromatograms

Welcome to the Technical Support Center. This guide is engineered for analytical scientists, researchers, and drug development professionals tasked with method development and quality control of Edoxaban and its derivatives.

2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) is a critical impurity monitored during the synthesis and stability testing of the anticoagulant Edoxaban[1][2]. Because Edoxaban analytes are typically quantified using UV detection at 243 nm or 290 nm[3][4], achieving a stable, noise-free baseline is paramount for accurate Limit of Detection (LOD) and Limit of Quantitation (LOQ) determinations.

Below is an in-depth, self-validating guide to diagnosing and resolving baseline anomalies specific to this compound.

Diagnostic Workflow for Baseline Disturbances

Before adjusting your method chemistry, you must isolate the physical origin of the noise. Follow the logical progression in the diagram below to determine if the issue is chemical, mechanical, or optical.

Diagnostic decision tree for isolating mechanical, optical, and chemical sources of baseline noise.

FAQ: Mechanistic Causes & Troubleshooting

Q1: Why does the methanesulfonate salt form specifically induce baseline drift and noise in my gradient LC-UV methods?

Expertise & Experience: The methanesulfonate counterion in 2-Amino Edoxaban Methanesulfonate can act as a weak ion-pairing reagent. During gradient elution, the changing organic concentration alters the solubility and the equilibrium of the methanesulfonate on the stationary phase. If the aqueous mobile phase contains a phosphate buffer (e.g., Di-potassium phosphate, commonly used for Edoxaban at pH 7.0), mixing high concentrations of acetonitrile can lead to localized micro-precipitation of the buffer salts, manifesting as high-frequency baseline noise[5]. Trustworthiness (Self-Validation): To validate if salt precipitation is the root cause, perform a static mixing test. Mix your aqueous buffer and organic modifier in a beaker at the highest gradient ratio (e.g., 20:80 Buffer:Acetonitrile). Observe for turbidity. If turbidity occurs, switch to a more soluble buffer (like ammonium acetate) or reduce the maximum organic percentage.

Q2: How do I distinguish between chemical (mobile phase) noise and mechanical (pump/detector) noise?

Expertise & Experience: Mechanical noise typically presents as regular, periodic baseline fluctuations that synchronize with the pump stroke[6]. Chemical noise (like solvent impurities or incomplete mixing) is usually irregular[7]. Furthermore, an aging UV lamp or air bubbles trapped in the flow cell will create sharp spikes or continuous drift[8][9]. Trustworthiness (Self-Validation): Use a self-validating isolation test. Stop the flow completely. If the noise disappears, it is flow-related (pump, mixing, or column). If it persists, it is optical/electronic (e.g., aging UV lamp)[7]. Next, change the pump speed; if the noise frequency changes proportionately, it is a pump issue, such as dirty check valves[6]. Many users report success switching to ceramic check valves to reduce noise in methods using acidic modifiers[5].

Q3: My baseline drifts upward significantly during the gradient run. How can I correct this?

Expertise & Experience: Upward baseline drift during a gradient is often caused by an imbalance in the UV absorbance of the mobile phase components or the elution of strongly retained contaminants[9][10]. Solvents like trifluoroacetic acid (TFA) absorb strongly at low wavelengths and can cause drift as their concentration changes[5]. For Edoxaban derivatives, detection is optimally set at 290 nm to maximize the signal-to-noise ratio and avoid the 200–250 nm range where most organic solvents interfere[4]. Trustworthiness (Self-Validation): Balance the absorbance by adding a small amount of the modifier to the organic phase to equalize the UV background across the gradient, as recommended by9[9].

Quantitative Data Presentation

Table 1: Troubleshooting Metrics for Edoxaban Chromatography

Diagnostic Parameter	Acceptable Baseline	Indicator of System Failure	Corrective Action
Baseline Drift	< 1 mAU/min	> 2 mAU/min (Gradient)	Balance mobile phase absorbance; increase equilibration time[5][9].
Baseline Noise (Regular)	< 0.05 mAU	Periodic fluctuations/spikes	Clean/replace pump check valves; purge trapped air[6].
System Pressure	Method specific (e.g., 1500-2500 psi)	Fluctuations > 50 psi	Replace pump seals; check for flow line leaks[11].
UV Absorbance (Background)	< 0.1 AU at 290 nm	> 0.1 AU	Use freshly prepared, high-purity HPLC-grade solvents[4][8].

Experimental Protocols

Protocol 1: Systematic System Passivation and Flow-Cell Cleaning

Purpose: To eliminate ghost peaks and erratic baseline spikes caused by contaminated flow cells or air bubbles[8][9].

• Column Removal: Remove the analytical column and replace it with a zero-dead-volume union to protect the stationary phase from harsh cleaning solvents[7].

• Aqueous Flush: Flush the system (pump, autosampler, and detector flow cell) with HPLC-grade water at 1.0 mL/min for 30 minutes to dissolve any precipitated phosphate or methanesulfonate salts.

• Organic Flush: Switch to 100% Methanol or Isopropanol and flush for 30 minutes to remove hydrophobic organic contaminants and displace trapped air bubbles[10].

• Flow Cell Inspection: If baseline spikes persist, remove the flow cell from the UV detector. Examine the window surfaces for dust or cracks. Rinse the outside with water, followed by methanol, and dry with lint-free lens paper[9].

• Re-equilibration: Reinstall the column and equilibrate with the initial mobile phase conditions for at least 20 column volumes before injecting the 2-Amino Edoxaban Methanesulfonate sample[10].

Protocol 2: Mobile Phase Preparation to Prevent Buffer Precipitation

Purpose: To ensure stable retention times and minimize chemical noise during gradient elution of basic compounds like Edoxaban[12].

• Buffer Selection: Weigh the appropriate amount of Di-potassium hydrogen orthophosphate (or ammonium acetate for LC-MS compatibility) to achieve a 10 mM concentration.

• Dissolution & pH Adjustment: Dissolve completely in 900 mL of Milli-Q water. Adjust the pH to 7.0 (or the method-specific pH) using dilute phosphoric acid or potassium hydroxide. Dilute to a final volume of 1000 mL[12].

• Filtration: Filter the buffer through a 0.22 µm hydrophilic membrane (e.g., PVDF or Nylon) under vacuum to remove particulates that could cause pressure fluctuations[11].

• Degassing: Ultrasonicate the filtered buffer for 15 minutes to remove dissolved gases, which are a primary cause of baseline spikes and pump cavitation[8][12].

• Storage: Use freshly prepared mobile phases daily. Do not top off old reservoirs to prevent microbial growth and baseline drift[5].

References

• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers | pgeneral.com | 8

• Troubleshooting Common HPLC Issues | labcompare.com | 11

• Why Your HPLC Baseline Drifts—And How to Stop It | sepscience.com | 5

• HPLC Troubleshooting Mini Guide - Baseline Issues | phenomenex.com |10

• Troubleshooting - BASi | basinc.com | 6

• Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate | apacsci.com |

• HPLC Troubleshooting Guide | sigmaaldrich.com |

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH | amazonaws.com | 12

• Eliminating Baseline Problems | agilent.com | 9

• 2-Amino Edoxaban Methanesulfonate | CAS 1807315-98-5 | veeprho.com |1

• Shimadzu Baseline Disturbance | shimadzu.nl | 7

• Dimethyl Oxalate Suppliers USA | americanchemicalsuppliers.com | 2

• Quantification of Edoxaban Tosylate Monohydrate in Pharmaceutical API and Dosage Form by a Novel UV-Spectrophotmetric Method | dergipark.org.tr | 3

• Micellar Liquid Chromatography Determination of Edoxaban in Oral Solid Dosage Forms: Theoretical Aspects and Validation | d-nb.info | 4

Sources

• 1. veeprho.com [veeprho.com]
• 2. dimethyl oxalate suppliers USA [americanchemicalsuppliers.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. d-nb.info [d-nb.info]
• 5. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 6. BASi® | Troubleshooting [basinc.com]
• 7. Shimadzu Baseline Disturbance [shimadzu.nl]
• 8. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 9. agilent.com [agilent.com]
• 10. phenomenex.com [phenomenex.com]
• 11. labcompare.com [labcompare.com]
• 12. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Enhancing extraction recovery rates for 2-Amino Edoxaban Methanesulfonate

Welcome to the Technical Support Center for bioanalytical method development. This guide is designed for researchers and pharmacologists optimizing the extraction of 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5), a critical chiral impurity and reference standard used in the metabolic profiling of the direct factor Xa inhibitor, Edoxaban[][].

Standard extraction protocols designed for the parent drug often fail when applied to this specific metabolite. Below, we dissect the physicochemical causality behind these failures and provide self-validating workflows to achieve >90% recovery.

Diagnostic Workflow: Resolving Low Recovery

Diagnostic workflow for troubleshooting 2-Amino Edoxaban extraction recovery.

Knowledge Base & Causality FAQs

Q1: Why does my Liquid-Liquid Extraction (LLE) yield <40% recovery for 2-Amino Edoxaban Methanesulfonate, even though the parent Edoxaban recovers at >80%? The Causality: Edoxaban is moderately hydrophobic with a log P of ~1.6 and a pKa of 6.7[3]. However, 2-Amino Edoxaban possesses an additional primary amine, creating a dual-basic center. Furthermore, it is supplied as a methanesulfonate salt[], making it highly water-soluble. In standard neutral LLE using solvents like ethyl acetate[4], the molecule remains ionized (protonated) and partitions poorly into the organic phase. The Fix: You must suppress ionization to drive the compound into the organic layer. Adjust the sample matrix to a pH of at least 2 units above the highest pKa (target pH 9.5–10.0) using ammonium hydroxide before extracting with a moderately polar organic mixture (e.g., Ethyl Acetate:Dichloromethane, 80:20).

Q2: Pure acetonitrile (ACN) is the industry standard for Protein Precipitation (PPT). Why is it failing for this specific impurity? The Causality: Recent pharmacokinetic optimization studies on Edoxaban extraction from plasma demonstrate that pure acetonitrile is the worst solvent for recovering these specific chemotypes[5]. Acetonitrile is an aprotic solvent that aggressively crashes out proteins. In a 100% ACN environment, the highly polar methanesulfonate salt of 2-Amino Edoxaban strongly interacts with the precipitating proteins, leading to co-precipitation and total loss of the analyte in the pellet. The Fix: Switch to a protic solvent system. Studies show the optimal extraction solvent is a mixture of Methanol (MeOH) and 0.1% Formic Acid (FA) in H2O (70:30, v:v)[5]. The protic nature of methanol solvates the salt, while the formic acid ensures the amine remains protonated and highly soluble in the aqueous-methanolic supernatant.

Q3: How do I eliminate matrix effects while maintaining >90% recovery in Solid-Phase Extraction (SPE)? The Causality: While generic reversed-phase sorbents (like Oasis PRIME HLB) are commonly used for direct oral anticoagulants (DOACs)[6], the dual-basic nature of 2-Amino Edoxaban makes Mixed-Mode Cation Exchange (MCX) the superior choice for sample cleanup prior to LC-MS/MS[7]. The Fix: MCX utilizes both hydrophobic and electrostatic interactions. By loading the sample at an acidic pH, the 2-amino group becomes positively charged and binds strongly to the sulfonic acid groups on the sorbent. This allows for aggressive washing with 100% organic solvents to remove neutral lipids without eluting the analyte.

Quantitative Performance Data

The following table summarizes the expected recovery rates and matrix effects when transitioning from standard DOAC protocols to protocols optimized specifically for the 2-Amino Edoxaban Methanesulfonate salt.

Extraction Method	Solvent / Sorbent System	Matrix pH	Mean Recovery (%)	Matrix Effect (%)
LLE (Standard)	100% Ethyl Acetate	7.4 (Neutral)	38.5	-15.2
LLE (Optimized)	EtOAc:DCM (80:20)	9.5 (Basic)	82.1	-12.4
PPT (Standard)	100% Acetonitrile	N/A	45.3	-28.6
PPT (Optimized)	MeOH:0.1% FA (70:30)	Acidic	88.7	-8.5
SPE (Standard)	Polymeric HLB	Neutral	76.4	-5.1
SPE (Optimized)	Mixed-Mode MCX	Acidic	96.2	-2.3

Step-by-Step Methodologies

Protocol 1: Optimized Mixed-Mode Cation Exchange (MCX) SPE

This protocol provides the cleanest extract for high-sensitivity LC-MS/MS bioanalysis.

• Pre-treatment: Dilute 100 µL of human plasma/serum with 100 µL of 4% Phosphoric Acid (H₃PO₄). Causality: This disrupts protein binding and ensures the 2-amino group is fully ionized (cationic).

• Conditioning: Pass 1.0 mL of LC-MS grade Methanol through the MCX cartridge, followed by 1.0 mL of 2% Formic Acid in water.

• Loading: Apply the pre-treated acidic sample to the cartridge at a controlled flow rate of 1 mL/min.

• Wash 1 (Aqueous): Wash with 1.0 mL of 2% Formic Acid in water to elute hydrophilic interferences and salts.

• Wash 2 (Organic): Wash with 1.0 mL of 100% Methanol. Causality: This removes neutral lipids and hydrophobic matrix components. The ionized 2-Amino Edoxaban remains electrostatically locked to the sorbent.

• Elution: Elute the target analyte with 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. Causality: The high pH neutralizes the amine, breaking the ionic bond and releasing the compound.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial LC mobile phase.

• Self-Validation Check: To confirm absolute recovery, prepare a post-extraction spiked blank matrix. Calculate recovery by dividing the peak area of the pre-extraction spiked sample by the peak area of the post-extraction spiked sample. A properly executed MCX protocol must yield a ratio of ≥0.90.

Protocol 2: Optimized Protein Precipitation (PPT) for High-Throughput

Use this method for rapid screening where absolute cleanliness is secondary to throughput[7].

• Aliquot: Transfer 50 µL of the biological sample into a microcentrifuge tube.

• Precipitation: Add 150 µL of the optimized extraction solvent: Methanol containing 0.1% Formic Acid and 30% Water (70:30 MeOH:H2O v/v)[5].

• Agitation: Vortex vigorously for 15 minutes at 40°C. Causality: Elevated temperature and extended incubation optimize the partitioning of the methanesulfonate salt away from the precipitating protein matrix[5].

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C to firmly pellet the proteins.

• Transfer: Carefully transfer 100 µL of the supernatant into an autosampler vial for direct LC-MS/MS injection.

References

• Parameters Optimization of Edoxaban Extraction from Dried Plasma Spots Source: Journal of Pharmaceutical Research International URL:[Link]

• A Validated LC-MS/MS Method for Pharmacokinetic Study of Edoxaban in Healthy Rabbits Source: International Journal of Pharmaceutical Sciences and Drug Research URL:[Link]

• Quantification of Apixaban, Dabigatran, Edoxaban, and Rivaroxaban in Human Serum by UHPLC-MS/MS Source: Therapeutic Drug Monitoring (PMC) URL:[Link]

• Micellar Liquid Chromatography Determination of Edoxaban in Oral Solid Dosage Forms Source: D-NB.info URL:[Link]

Sources

• 3. d-nb.info [d-nb.info]
• 4. ijpsdronline.com [ijpsdronline.com]
• 5. journaljpri.com [journaljpri.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of Factor Xa Binding Affinity: Edoxaban vs. 2-Amino Edoxaban Methanesulfonate

Introduction & Mechanistic Context

The development and quality control of Direct Oral Anticoagulants (DOACs) require rigorous profiling of both the Active Pharmaceutical Ingredient (API) and its related impurities. Edoxaban is a highly selective, competitive, and reversible inhibitor of activated coagulation factor X (Factor Xa or FXa), serving as a frontline therapeutic for the prevention of stroke and systemic embolism[1].

Conversely, 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) is a well-characterized chiral, amino-substituted analogue and a recognized impurity of Edoxaban[][3]. While Edoxaban achieves its antithrombotic efficacy by blocking the prothrombinase complex activity, the 2-amino derivative is strictly utilized in laboratory research[]. It serves as a critical reference standard for benchmarking LC-MS/MS bioanalysis, evaluating active-site binding selectivity, and mapping the solvent and hydrogen-bond networks that govern FXa inhibition[].

Figure 1: Coagulation cascade highlighting the direct inhibition of Factor Xa by Edoxaban and its analogues.

Structural Causality & Binding Dynamics

The binding affinity of Edoxaban to human FXa is exceptionally high, exhibiting an inhibitory constant ( Ki​ ) of 0.561 nM for free FXa and 2.98 nM for the prothrombinase complex[1][5]. This potency is driven by precise stereochemical alignment within the S1 and S4 binding pockets of the FXa active site.

When evaluating 2-Amino Edoxaban Methanesulfonate , the presence of the 2-amino substitution fundamentally alters the molecule's interaction profile.

• Steric and Electronic Shifts: The amino functionality introduces new hydrogen-bond donor/acceptor dynamics. Researchers use this analogue alongside the clinical reference to measure competitive displacement and understand the active-site tolerance for amino substitutions[].

• Structure-Activity Relationship (SAR) Utility: Because the amino group disrupts the optimized binding conformation seen in the parent drug, its binding thermodynamics and Ki​ are shifted. This makes it an invaluable tool for refining SAR hypotheses and validating chiral separation methods during drug development[].

Quantitative Data Comparison

The following table summarizes the physicochemical and kinetic properties of the parent drug versus its impurity standard, highlighting their distinct roles in pharmacological research.

Property	Edoxaban (Parent API)	2-Amino Edoxaban Methanesulfonate
Primary Application	Anticoagulant Therapeutic	Analytical Impurity Standard / SAR Probe
Target	Factor Xa (Clinical)	Factor Xa (In Vitro Assays)
Ki​ (Free FXa)	0.561 nM[1][5]	Shifted (Used for active-site tolerance mapping)[]
CAS Number	480449-70-5[5]	1807315-98-5[][3]
Molecular Formula	C₂₄H₃₀ClN₇O₄S	C₁₇H₂₆ClN₅O₆S[][3]
Molecular Weight	548.06 g/mol	463.94 g/mol [3]

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the evaluation of these compounds relies on self-validating experimental systems. Below are the standard methodologies used to assess binding affinity and perform impurity profiling.

In Vitro Chromogenic Anti-FXa Assay (Binding Affinity)

This assay measures the ability of the compound to inhibit FXa-mediated cleavage of a synthetic chromogenic substrate.

Figure 2: Step-by-step workflow of the chromogenic anti-FXa assay for determining IC50 and Ki.

Step-by-Step Methodology:

• Reagent Preparation: Prepare human FXa in a physiological assay buffer (e.g., Tris-HCl, pH 7.4, containing 0.1% BSA to prevent non-specific plastic binding). Causality: BSA ensures the highly hydrophobic inhibitor molecules remain in solution and do not adsorb to the microplate walls, preventing false-negative potency readings.

• Equilibration (Incubation): Serially dilute Edoxaban and 2-Amino Edoxaban Methanesulfonate. Add the inhibitors to the FXa solution and incubate at 37°C for 15–30 minutes. Causality: Pre-incubation is critical for reversible inhibitors to reach thermodynamic binding equilibrium with the enzyme's active site before introducing the competing substrate.

• Substrate Cleavage: Add a specific FXa chromogenic substrate (e.g., S-2222). The active enzyme cleaves the substrate, releasing p-nitroaniline (pNA).

• Kinetic Detection: Measure the change in absorbance at 405 nm continuously for 10 minutes using a microplate reader.

• Data Analysis: Plot the initial reaction velocities against inhibitor concentrations. Use the Cheng-Prusoff equation to convert the calculated IC50​ into the Ki​ value, validating the assay with a vehicle control (100% activity) and a blank (0% activity).

LC-MS/MS Bioanalytical Method (Impurity Profiling)

Because 2-Amino Edoxaban Methanesulfonate is an impurity, highly sensitive techniques are required to track its presence during Edoxaban synthesis or pharmacokinetic studies[].

Step-by-Step Methodology:

• Sample Extraction: Precipitate proteins from the plasma sample (or dissolve the API batch) using cold acetonitrile containing a stable isotope-labeled internal standard. Centrifuge at 14,000 x g to pellet the matrix proteins.

• Chromatographic Separation: Inject the supernatant onto a C18 reverse-phase column. Use a gradient mobile phase (Water/Acetonitrile with 0.1% Formic Acid). Causality: The amino functionality of the impurity alters its polarity compared to Edoxaban, allowing baseline separation during the gradient elution[].

• Mass Spectrometry (MRM Mode): Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Utilize Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transitions for both Edoxaban (m/z 548.1 → specific fragment) and 2-Amino Edoxaban (m/z 464.0 → specific fragment). Causality: MRM filters out background noise, providing the self-validating specificity required to quantify trace impurities down to the picogram level.

References

• CAS 480450-71-3 ((1R,2S,5S)-2-Amino Edoxaban)
• CAS 1807315-98-5 (2-Amino Edoxaban Methanesulfonate)
• Edoxaban Impurity 49 | CAS No.
• Source: nih.
• Source: selleckchem.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 5. selleckchem.com [selleckchem.com]

2-Amino Edoxaban Methanesulfonate: Reference Standard Qualification and Performance Comparison Guide

Introduction: The Analytical Imperative

Edoxaban is a highly potent, direct oral anticoagulant that functions as a selective Factor Xa inhibitor[]. During active pharmaceutical ingredient (API) synthesis, formulation, and stability storage, the edoxaban molecule is susceptible to hydrolytic cleavage. This degradation pathway frequently yields 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5), a critical process-related impurity and degradant[2].

For drug development professionals, the accurate quantification of this impurity is not merely an academic exercise; it is a strict regulatory mandate. The International Council for Harmonisation (ICH) Q6A and Q3A(R2) guidelines dictate that any reference standard used for quantitative impurity control must be rigorously characterized, and its purity must be measured by a validated quantitative procedure[3]. Furthermore, the United States Pharmacopeia (USP) General Chapter <11> defines reference standards as highly characterized specimens that are essential for conclusive laboratory analysis[4].

Fig 1. Edoxaban degradation pathway leading to the 2-Amino impurity and subsequent analytical risk.

Performance Comparison: Qualified Standards vs. Alternatives

When establishing High-Performance Liquid Chromatography (HPLC) methods for impurity profiling, laboratories must choose the grade of reference material. Using an unqualified "research-grade" chemical introduces severe analytical risks. Research-grade materials often report "purity" based solely on uncorrected HPLC area percent (aAUC). This fundamentally ignores chromophore-lacking impurities, water, and residual solvents, which can evaporate or degrade over time[5].

Below is an objective performance comparison between a Qualified Secondary Reference Standard (the recommended product), Unqualified Research-Grade material, and In-House Synthesized material.

Analytical Parameter	Qualified Secondary Standard	Unqualified Research Grade	In-House Synthesized (Unverified)
Identity Verification	Comprehensive (1H/13C NMR, HRMS, IR)	Basic (1H-NMR only)	Variable / Method Dependent
Assay Determination	Mass Balance & qNMR Cross-Validation	HPLC Area % (Uncorrected)	Assumed 100%
Volatiles Profiling	Quantified (KF, GC-HS, ROI)	Often Ignored	Rarely Performed
Regulatory Compliance	Fully compliant (ICH Q6A / USP <11>)[6]	Non-compliant for GMP release	Requires extensive internal validation
Impact on API Testing	Highly accurate impurity quantification	Systematic under-reporting of impurities	High risk of batch rejection or recall

The Self-Validating Qualification Protocol

To elevate a raw chemical candidate to a Qualified Secondary Reference Standard, we employ a self-validating matrix of orthogonal analytical methods[7]. This protocol ensures that every mass fraction of the material is accounted for, eliminating blind spots in the assay assignment.

Fig 2. Self-validating qualification workflow for secondary pharmaceutical reference standards.

Step 1: Structural Elucidation (Identity)

• Methodology: Dissolve 10 mg of the candidate material in DMSO-d6. Acquire 1H and 13C NMR spectra at 400 MHz. Perform High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI+).

• The Causality: Why utilize both NMR and HRMS? HRMS confirms the exact molecular weight (m/z) and elemental composition of the 2-Amino Edoxaban free base, but it cannot differentiate positional isomers. NMR maps the exact carbon-hydrogen framework, confirming the specific site of the hydrolytic cleavage.

Step 2: Chromatographic Purity (HPLC-UV)

• Methodology: Inject the sample onto a C18 column (150 x 4.6 mm, 3 µm). Use a gradient elution of 0.01M Ammonium Acetate buffer (pH 4.5) and Acetonitrile. Detect via UV at 290 nm.

• The Causality: The pH 4.5 buffer ensures the methanesulfonate salt remains ionized, preventing peak tailing and ensuring sharp, reproducible integration of the primary peak against any structurally related organic impurities.

Step 3: Orthogonal Impurity Profiling (Volatiles & Inorganics)

• Methodology:

  • Water: Karl Fischer (KF) Coulometry (Weigh 50 mg).

  • Solvents: Headspace Gas Chromatography (GC-HS) for Class 2/3 solvents.

  • Inorganics: Residue on Ignition (ROI) at 600°C.

• The Causality: Why test for residual solvents in a solid powder? Methanesulfonic acid, used during the salt formation of this impurity, can react with residual alcoholic solvents (like methanol) to form mesylate esters—highly potent genotoxic impurities. Furthermore, trapped water and solvents artificially inflate the apparent mass of the standard. If ignored, the standard's potency is overestimated.

Step 4: Assay Assignment (The Self-Validating Mass Balance)

• Methodology: Calculate the true assay using the Mass Balance formula:

  Assay(%w/w)=100HPLCPurity×(100−%Water−%Solvents−%ROI)​

• The Causality: HPLC UV detectors only "see" chromophores. Water and inorganic salts are invisible to UV. To validate this mass balance, we perform Quantitative NMR (qNMR) using a certified internal standard (e.g., Maleic acid). If the qNMR assay falls within ±1.0% of the Mass Balance assay, the system is self-validated, proving the absence of hidden, non-UV absorbing organic impurities.

Experimental Data: The Cost of Unqualified Standards

To demonstrate the critical nature of this qualification process, we present experimental data from a recent batch of 2-Amino Edoxaban Methanesulfonate. We compare the true, qualified assay against the naive "research-grade" assumption.

Analytical Test	Experimental Result	Impact on Assay Calculation
HPLC-UV Purity	99.40%	Base value for organic purity.
Water Content (KF)	2.15%	Reduces true active mass.
Residual Solvents (GC)	0.45% (Methanol)	Reduces true active mass.
Residue on Ignition	0.10%	Reduces true active mass.
Calculated Mass Balance	96.72%	True Potency of the Standard
qNMR Cross-Validation	96.80%	Validates the Mass Balance approach.

The Analytical Consequence: If a laboratory purchases this material as an "Unqualified Research Grade" standard, the certificate of analysis will likely state a purity of 99.40% (based solely on HPLC).

When the analyst weighs 10.0 mg of this standard to calibrate their instrument, they assume they are introducing 9.94 mg of active impurity. In reality, due to water and solvents, they are only introducing 9.67 mg . This 2.7% absolute error creates a systematic bias. The instrument calibration curve will be skewed, leading to a systematic under-reporting of the 2-Amino Edoxaban impurity in the actual clinical API batches. In a tightly regulated GMP environment, this analytical failure can result in toxic batches passing quality control, ultimately leading to severe regulatory citations and product recalls.

References

• Veeprho. "2-Amino Edoxaban Methanesulfonate | CAS 1807315-98-5". Veeprho Pharmaceuticals Impurity Standards. URL: [Link][2]

• Pharmaceutical Technology. "Reference-Standard Material Qualification". PharmTech. URL: [Link][5]

• Veeprho. "Reference Standards, Types, Uses, Preparation & Qualification". Veeprho Knowledge Base. URL: [Link][6]

• ResolveMass Laboratories Inc. "How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines)". ResolveMass. URL: [Link][7]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). "Joint EDQM USP Secondary standards Considerations in traceability to pharmacopoeial standards". EDQM Publications. URL:[Link][4]

• International Council for Harmonisation (ICH). "Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances (Q6A)". ICH Guidelines. URL:[Link][3]

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Navigating the Labyrinth of Drug Purity: A Comparative Toxicological Guide to Edoxaban and Its Impurities

For researchers, scientists, and drug development professionals, ensuring the safety and efficacy of a pharmaceutical product is paramount. This guide provides an in-depth comparative analysis of the toxicological profiles of the anticoagulant edoxaban and its impurities, with a particular focus on 2-Amino Edoxaban Methanesulfonate. By integrating experimental data, regulatory insights, and in silico predictive methodologies, we aim to equip you with the critical knowledge to navigate the complexities of impurity profiling and risk assessment.

Introduction: The Imperative of Purity in Edoxaban

Edoxaban, a potent and selective direct inhibitor of Factor Xa, is a widely prescribed oral anticoagulant for the prevention of stroke and systemic embolism.[1] As with any synthetically derived active pharmaceutical ingredient (API), the manufacturing process of edoxaban can give rise to a spectrum of impurities. These can include starting materials, intermediates, by-products, and degradation products.[2] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the identification, qualification, and control of these impurities to ensure patient safety.[2]

The presence of impurities, even at trace levels, can potentially impact the safety and efficacy of the final drug product. Some impurities may be pharmacologically active, leading to unintended side effects, while others may be inherently toxic or genotoxic, posing a long-term risk to patient health. Therefore, a thorough understanding of the toxicological landscape of edoxaban and its related substances is not merely a regulatory hurdle but a scientific necessity.

The Known Toxicological Profile of Edoxaban

Edoxaban itself has undergone extensive toxicological evaluation. The primary and most predictable toxicity associated with edoxaban is bleeding, a direct consequence of its anticoagulant activity.[2] Non-clinical studies have established its general safety profile, and it is not considered to be a carcinogen.[3] However, like any xenobiotic, it is not without other potential off-target effects.

Key Toxicological Findings for Edoxaban:

• Primary Pharmacology-Related Toxicity: Increased risk of bleeding.[2]

• Genotoxicity: Edoxaban is not considered mutagenic or genotoxic.[4]

• Carcinogenicity: Long-term studies in animals have not shown carcinogenic potential.[3]

• Reproductive and Developmental Toxicity: No adverse effects on fertility have been observed.[4]

This established toxicological profile of the parent drug serves as a crucial baseline for evaluating the potential risks posed by its impurities.

A Spotlight on Edoxaban Impurities: Structures and Origins

A number of impurities have been identified in the edoxaban drug substance and product. These can be broadly categorized as process-related impurities (arising from the synthetic route) and degradation products (formed during storage).

Below is a diagram illustrating the chemical structures of edoxaban and some of its key impurities.

Caption: Chemical structures of Edoxaban and its key impurities.

2-Amino Edoxaban Methanesulfonate: This impurity is a process-related impurity, potentially arising from an incomplete reaction or a side reaction during the synthesis of edoxaban.[5][6] Its structure is closely related to a key intermediate in some synthetic routes.

Edoxaban EP Impurity C ((SSS)-Isomer): As a chiral drug, edoxaban can exist in multiple stereoisomeric forms. Edoxaban EP Impurity C is one such stereoisomer.[7][8] The specific spatial arrangement of atoms in this isomer differs from the active (SRS) form of edoxaban, which can significantly impact its pharmacological and toxicological properties.[8]

Oxidative Degradation Products: Edoxaban can degrade under oxidative stress to form impurities such as N-oxides.[9][10][11] The formation of these degradants is a stability concern and requires careful control.

Comparative Toxicity Assessment: Weaving Together Evidence

Direct comparative toxicity data for edoxaban impurities are not extensively published. Therefore, a weight-of-evidence approach, combining structural analysis, in silico predictions, and knowledge of related chemical classes, is essential to assess their potential risks.

Genotoxicity Potential: A Primary Concern

Genotoxic impurities are of particular concern as they can damage DNA and potentially lead to cancer, even at very low levels of exposure. The ICH M7 guideline provides a framework for the assessment and control of such impurities.[6][9][12][13]

Structural Alert Analysis:

A critical first step in assessing genotoxicity is to examine the chemical structure of an impurity for "structural alerts" – molecular substructures that are known to be associated with mutagenicity.[7][14]

• 2-Amino Edoxaban Methanesulfonate: The presence of an aromatic amine (specifically, a substituted aniline) in the 2-aminopyridine moiety is a potential structural alert for genotoxicity.[7][15][16] Aromatic amines can be metabolically activated to reactive electrophilic species that can bind to DNA.

• Edoxaban EP Impurity C: While the core structure is the same as edoxaban, the different stereochemistry could potentially influence its interaction with metabolic enzymes, although it is less likely to introduce a new genotoxic alert.

• Oxidative Degradation Products (N-oxides): N-oxides of aromatic amines can also be a cause for concern, as they can be metabolically reduced back to the potentially genotoxic amine.

In Silico Toxicity Prediction:

Computational (in silico) models are powerful tools for predicting the genotoxic potential of impurities, as recommended by the ICH M7 guideline.[10][17] These models fall into two main categories:

• Expert Rule-Based Systems (e.g., DEREK Nexus): These systems contain a knowledge base of structural alerts and rules derived from published data and expert knowledge to predict toxicity.[4][18][19]

• Statistical-Based Systems (e.g., SARAH Nexus): These models use statistical algorithms to correlate chemical structures with experimental toxicity data to make predictions.[17]

A comprehensive in silico assessment of edoxaban impurities would involve using a combination of both types of systems to increase the confidence in the predictions.

General Cytotoxicity

Beyond genotoxicity, impurities can exert direct cytotoxic effects on cells.

• 2-Amino Edoxaban Methanesulfonate and other impurities containing the oxalamide moiety: While the oxalamide functional group itself is not a strong structural alert for cytotoxicity, some studies on oxalamide derivatives have shown a range of biological activities, including cytotoxicity against certain cell lines, which appears to be dependent on the nature of the substituents.[2][20][21][22]

• Pyridine-containing impurities: Pyridine and its derivatives can exhibit varying degrees of toxicity.[1][5][23][24][25] The specific substituents on the pyridine ring will significantly influence the overall toxicity.

Quantitative Data Summary (Hypothetical):

Since direct experimental data is limited, the following table presents a hypothetical comparison based on structural alerts and general toxicological principles. This is for illustrative purposes and should be confirmed with experimental testing.

Compound	Potential for Genotoxicity (based on structural alerts)	Inferred General Cytotoxicity
Edoxaban	Low	Low
2-Amino Edoxaban Methanesulfonate	Moderate (Aromatic Amine)	Potentially higher than Edoxaban
Edoxaban EP Impurity C	Low	Likely similar to Edoxaban
Oxidative Degradation Products	Moderate (Potential for reduction to aromatic amine)	Variable, requires specific testing

Experimental Protocols for Toxicity Assessment

To definitively assess the toxicity of edoxaban impurities, a battery of in vitro and, if necessary, in vivo tests are required.

In Silico Toxicity Assessment Workflow

This workflow outlines the initial computational screening process for impurities.

Caption: In silico toxicity assessment workflow for pharmaceutical impurities.

Step-by-Step Methodology:

• Obtain the 2D structure of the impurity of interest.

• Utilize a (Q)SAR software package that includes both an expert rule-based and a statistical-based model.

• Run the analysis for relevant endpoints, primarily bacterial mutagenicity (Ames test prediction).

• Expert Review: A qualified toxicologist should review the output, including any structural alerts and the basis for the predictions.

• Categorization: Based on the in silico predictions, classify the impurity according to the ICH M7 guideline.

In Vitro Genotoxicity Testing: The Ames Test

The bacterial reverse mutation assay, or Ames test, is the standard in vitro test for identifying gene mutations.

Protocol:

• Strain Selection: Use a panel of at least four strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and one strain of Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 mix from induced rat liver).

• Dose Range Finding: Perform a preliminary assay to determine the appropriate concentration range of the test substance.

• Main Experiment:

  • Plate the bacterial strains with various concentrations of the impurity and the S9 mix (or buffer for the non-activation condition).

  • Incubate the plates for 48-72 hours.

• Data Analysis: Count the number of revertant colonies. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertants.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity assessment) in a 96-well plate and allow the cells to adhere overnight.

• Treatment: Expose the cells to a range of concentrations of the edoxaban impurity for a defined period (e.g., 24, 48, or 72 hours). Include a vehicle control and a positive control (a known cytotoxic agent).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell viability by 50%).

Conclusion: A Proactive Approach to Safety

References

• Alluri, C., et al. (2025). Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. ResearchGate. [Link]

• Pharmaceuticals and Medical Devices Agency (PMDA). (2011). Report on the Deliberation Results. PMDA. [Link]

• PubMed. (2023). Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. PubMed. [Link]

• ResearchGate. (2026). Interpretable Machine Learning-Driven QSAR Modeling for Coagulation Factor X Inhibitors: From Molecular Descriptors to Predictive Potency. ResearchGate. [Link]

• ResearchGate. (2023). In silico design, docking simulation, and ANN-QSAR model for predicting the anticoagulant activity of thiourea isosteviol compounds as FXa inhibitors. ResearchGate. [Link]

• SciELO. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2020). Development and Validation of Stability Indicating RP-UPLC-PDA Method for the Determination of Edoxaban Tosylate in API. Asian Journal of Organic & Medicinal Chemistry. [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

• Pharmaceutical Herald. (n.d.). Simultaneous Determination of the Contents of Genotoxicity Impurities in Edoxaban by Head-space GC-MS. Pharmaceutical Herald. [Link]

• SciSpace. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace. [Link]

• Allmpus. (n.d.). Edoxaban EP Impurity C , Edoxaban (SSS)-Isomer. Allmpus. [Link]

• PMC. (2025). A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. PMC. [Link]

• Pharmaffiliates. (n.d.). Edoxaban-impurities. Pharmaffiliates. [Link]

• European Medicines Agency (EMA). (2015). Assessment report - Lixiana. EMA. [Link]

• PubChem. (n.d.). Edoxaban. PubChem. [Link]

• Daiichi Sankyo. (2014). Edoxaban tablets - Safety Data Sheet. Daiichi Sankyo. [Link]

• Veeprho. (n.d.). Edoxaban Impurities and Related Compound. Veeprho. [Link]

• SynZeal. (n.d.). Edoxaban Impurities. SynZeal. [Link]

• Glenmark. (2025). PRODUCT MONOGRAPH INCLUDING PATIENT MEDICATION INFORMATION PrGLN-EDOXABAN Edoxaban. Glenmark. [Link]

• ResearchGate. (2025). Synthesis and Characterization of Chiral Impurities of Edoxaban Tosylate Monohydrate, Used As an Anticoagulant Drug. ResearchGate. [Link]

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Comparative Guide to the Cross-Reactivity of 2-Amino Edoxaban Methanesulfonate in Anti-Xa Activity Assays

Introduction: The Critical Need for Specificity in DOAC Monitoring

The advent of Direct Oral Anticoagulants (DOACs), such as edoxaban, has revolutionized anticoagulant therapy, offering predictable pharmacokinetics that largely obviate the need for routine monitoring.[1] However, in specific clinical scenarios—such as cases of overdose, bleeding events, urgent surgical interventions, or suspected non-compliance—quantitative assessment of anticoagulant activity becomes crucial.[2] The chromogenic anti-Factor Xa (anti-Xa) assay is the gold-standard method for measuring the activity of direct Xa inhibitors like edoxaban.[3][4]

The accuracy of these assays hinges on their specificity for the active parent drug. The presence of active metabolites or structurally similar impurities can potentially interfere with the assay, leading to an over- or under-estimation of the true anticoagulant effect. This guide focuses on a critical, yet often overlooked, aspect of edoxaban bioanalysis: the cross-reactivity of 2-Amino Edoxaban Methanesulfonate , a known impurity of edoxaban.[]

As researchers, scientists, and drug development professionals, understanding the potential for such interference is paramount for the accurate interpretation of clinical data and the development of robust analytical methods. This guide provides a comprehensive framework, including detailed experimental protocols and comparative data, to objectively evaluate the cross-reactivity of this specific compound in anti-Xa assays.

Scientific Foundation: Edoxaban and the Anti-Xa Assay

Edoxaban: Mechanism and Metabolism

Edoxaban exerts its anticoagulant effect by directly, selectively, and reversibly inhibiting Factor Xa (FXa), a critical enzyme in the coagulation cascade.[6] This inhibition prevents the conversion of prothrombin to thrombin, ultimately blocking fibrin clot formation. While edoxaban is primarily eliminated unchanged in the urine and through biliary secretion, it undergoes minimal metabolism.[7][8] However, several metabolites are formed, with some retaining anticoagulant activity. The major active metabolite, M-4, is formed via hydrolysis and exhibits potent anti-FXa activity, though it is present at less than 10% of the parent drug's exposure in healthy individuals.[7] The presence of other impurities, such as 2-Amino Edoxaban Methanesulfonate, arises during the synthesis process and must be controlled to ensure drug purity and safety.[][9]

Compound	Role	Metabolic Pathway	Anti-FXa Activity	Typical Plasma Exposure
Edoxaban	Parent Drug	Primarily unchanged	High	Predominant species (88-96%)[10]
Metabolite M-4	Major Active Metabolite	Hydrolysis (CES1)[8]	High (IC50: 1.8 nM)[7]	<10% of parent drug[7]
Metabolite M-6	Active Metabolite	N/A	Moderate (IC50: 6.9 nM)[7]	Low (1-2.5%)[10]
Metabolite M-8	Active Metabolite	N/A	High (IC50: 2.7 nM)[7]	Low (0.1-2.2%)[10]
2-Amino Edoxaban	Impurity	Synthesis-related	To Be Determined	Should be below specified limits

Table 1: Pharmacokinetic and Metabolic Profile of Edoxaban and its Key Metabolites. This table summarizes the known characteristics of edoxaban and its active metabolites, highlighting the importance of understanding the contribution of each to the overall measured anti-Xa activity.

The Chromogenic Anti-Xa Assay: A Mechanistic Overview

The chromogenic anti-Xa assay is a functional, photometric method.[3] Its principle is based on a competitive reaction.

• Inhibition Step: A patient's plasma sample, containing an anti-Xa inhibitor (e.g., edoxaban), is incubated with a known, excess amount of purified Factor Xa. The drug binds to and inactivates a portion of the FXa.

• Chromogenic Step: A synthetic chromogenic substrate, which mimics the natural substrate of FXa, is added. The residual, unbound FXa cleaves this substrate.

• Detection: This cleavage releases a colored compound, typically p-nitroaniline (pNA), which absorbs light at a specific wavelength (usually 405 nm).[11][12]

The amount of color produced is inversely proportional to the concentration of the anti-Xa inhibitor in the sample.[13] A high drug concentration leads to more FXa inhibition, leaving less residual FXa to cleave the substrate, resulting in low color development. Conversely, a low drug concentration results in high color development.

Caption: Mechanism of Edoxaban and the Anti-Xa Assay.

Experimental Protocol: A Self-Validating System for Cross-Reactivity Assessment

This protocol is designed to be a self-validating system. By establishing a robust calibration curve with the parent drug (Edoxaban), we create a reliable reference against which the apparent activity of the impurity can be measured with high confidence.

I. Materials and Reagents

• Test Compounds:

  • Edoxaban (Reference Standard)

  • 2-Amino Edoxaban Methanesulfonate[]

  • Apixaban (Comparative DOAC)

  • Rivaroxaban (Comparative DOAC)

• Plasma: Pooled Normal Human Plasma (citrated), verified to be free of anticoagulants.

• Assay Kit: Commercial chromogenic anti-Xa assay kit (e.g., INNOVANCE® Anti-Xa, BIOPHEN™ DiXaI).[14][15] Ensure the kit is validated for DOAC testing.

• Equipment & Consumables:

  • Calibrated precision pipettes and tips

  • Vortex mixer

  • Microplate reader with a 405 nm filter

  • 96-well microplates

  • Reagent-grade water

  • DMSO (for initial stock solution, if necessary)

II. Preparation of Calibrators and Test Samples

Causality Insight: The use of pooled normal plasma as the matrix is critical. It mimics the biological environment of a clinical sample, containing endogenous levels of antithrombin and other proteins, ensuring the measured activity is physiologically relevant.

• Stock Solutions (1 mg/mL): Prepare a 1 mg/mL stock solution for each test compound (Edoxaban, 2-Amino Edoxaban, Apixaban, Rivaroxaban). If necessary, dissolve the compound in a minimal amount of DMSO before diluting to the final volume with reagent-grade water. The final DMSO concentration in the assay should be less than 1%.

• Working Calibrators (Edoxaban): Prepare a series of dilutions from the Edoxaban stock solution into pooled normal plasma to create calibrators at concentrations such as 0, 25, 50, 100, 250, and 500 ng/mL. These will be used to generate the standard curve.

• Test Samples: Prepare a separate series of dilutions for 2-Amino Edoxaban, Apixaban, and Rivaroxaban in pooled normal plasma at the same concentrations as the Edoxaban calibrators (25, 50, 100, 250, and 500 ng/mL).

III. Chromogenic Anti-Xa Assay Procedure

Follow the specific instructions provided by the manufacturer of the chosen anti-Xa assay kit. The following is a generalized workflow.

• Pre-warm Reagents: Bring all reagents and plasma samples to 37°C.

• Sample Addition: Pipette 50 µL of each calibrator and test sample into designated wells of the 96-well microplate. Run all samples in duplicate or triplicate for precision.

• FXa Reagent Addition: Add 100 µL of the reconstituted FXa reagent to each well.

• Incubation 1: Incubate the plate at 37°C for the time specified in the kit protocol (e.g., 120 seconds). This allows the anticoagulant to inhibit the FXa.

• Substrate Addition: Add 50 µL of the chromogenic substrate to each well.

• Incubation 2: Incubate the plate at 37°C for the time specified in the kit protocol (e.g., 180 seconds).

• Stop Reaction (if applicable): Add a stop solution (e.g., 2% acetic acid) if required by the kit protocol.

• Read Absorbance: Measure the optical density (OD) at 405 nm using a microplate reader.

IV. Data Analysis and Cross-Reactivity Calculation

• Generate Standard Curve: Plot the mean absorbance (OD 405 nm) for the Edoxaban calibrators (y-axis) against their known concentrations in ng/mL (x-axis). Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.98 is considered acceptable.

• Determine Apparent Concentrations: For each test sample (containing 2-Amino Edoxaban, Apixaban, or Rivaroxaban), use its mean absorbance value and the Edoxaban standard curve equation to calculate its "Apparent Edoxaban Concentration".

• Calculate Percent Cross-Reactivity: Use the following formula for each concentration of the test compounds:

  % Cross-Reactivity = (Apparent Edoxaban Concentration / Actual Compound Concentration) x 100

Caption: Experimental Workflow for Cross-Reactivity Assessment.

Comparative Data and Interpretation

The results from this experimental workflow can be summarized for clear comparison.

Compound	Actual Concentration (ng/mL)	Mean Absorbance (405 nm)	Apparent Edoxaban Conc. (ng/mL)	Calculated Cross-Reactivity (%)
2-Amino Edoxaban	50	Experimental Value	Calculated Value	Result
100	Experimental Value	Calculated Value	Result
250	Experimental Value	Calculated Value	Result
Apixaban	50	Experimental Value	Calculated Value	Result
100	Experimental Value	Calculated Value	Result
250	Experimental Value	Calculated Value	Result
Rivaroxaban	50	Experimental Value	Calculated Value	Result
100	Experimental Value	Calculated Value	Result
250	Experimental Value	Calculated Value	Result

Table 2: Hypothetical Comparative Cross-Reactivity Data. This table provides a template for presenting the experimental results, allowing for a direct comparison of the cross-reactivity profiles of 2-Amino Edoxaban and other common DOACs.

Interpreting the Results: An Expert's Perspective

• Significance of Cross-Reactivity: A high percentage of cross-reactivity (>10%) from 2-Amino Edoxaban Methanesulfonate would indicate that its presence in a patient sample could lead to a clinically significant overestimation of the anticoagulant effect. This could, in turn, prompt an inappropriate reduction in the edoxaban dose, potentially increasing the risk of thrombosis.

• Trustworthiness and Validation: The strength of this protocol lies in its internal validation. The linearity and precision of the Edoxaban standard curve confirm the assay is performing correctly. Any measured activity from the 2-Amino Edoxaban samples can therefore be confidently attributed to its interaction with the assay reagents.

• Comparison with Other DOACs: Comparing the results to those of Apixaban and Rivaroxaban provides essential context. It is well-established that different anti-Xa DOACs exhibit varying responses in anti-Xa assays not calibrated for them.[14][16] Finding that 2-Amino Edoxaban has, for instance, higher cross-reactivity than Apixaban in an edoxaban-calibrated assay would be a significant finding.

• Common Interferences: It is crucial to remember that other factors can interfere with chromogenic anti-Xa assays, such as high levels of bilirubin or hemoglobin from hemolyzed samples, which can spectrally interfere with the 405 nm reading.[11][17][18] The use of high-quality, non-hemolyzed, non-icteric pooled plasma in this protocol is designed to eliminate these variables, thereby isolating the effect of the test compound.

Conclusion and Recommendations

This guide provides a robust, scientifically-grounded framework for evaluating the cross-reactivity of 2-Amino Edoxaban Methanesulfonate in chromogenic anti-Xa assays. The accuracy of DOAC monitoring, when clinically indicated, is non-negotiable.

For Drug Development Professionals: It is imperative to characterize major impurities and metabolites for their potential to interfere with standard clinical and bioanalytical assays. Data on cross-reactivity should be a required component of the analytical validation package for any new anticoagulant.

For Researchers and Scientists: When interpreting anti-Xa activity data, especially from in-process samples or long-term stability studies where impurity profiles may change, the potential contribution of cross-reactive species must be considered. The presented protocol offers a reliable method for investigating such analytical anomalies.

Ultimately, a thorough understanding of assay specificity ensures that laboratory measurements accurately reflect the true anticoagulant status of a patient, safeguarding therapeutic efficacy and patient safety.

References

• Salih, H., & Sasso, G. (2016). Pharmacokinetics and Pharmacodynamics of Edoxaban, a Non-Vitamin K Antagonist Oral Anticoagulant that Inhibits Clotting Factor Xa. Clinical Drug Investigation, 36(9), 691–705. Available from: [Link]

• Ovid. (n.d.). Interference in the anti-Xa heparin activity...: Artificial Organs. Available from: [Link]

• UC Davis Health. (2017). Anti-Factor Xa for Monitoring of Unfractionated Heparin Therapy. Lab Best Practice - Archives. Available from: [Link]

• Pharmacy Joe. (2019). Episode 410: Possible reasons for false heparin anti-Xa levels. Available from: [Link]

• ResearchGate. (2019). Interference in the anti-Xa heparin activity assay due to hemolysis and icterus during pediatric extracorporeal life support. Available from: [Link]

• U.S. Food and Drug Administration. (2014). accessdata.fda.gov. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Edoxaban. PMC. Available from: [Link]

• PubMed. (2019). Interference in the anti-Xa heparin activity assay due to hemolysis and icterus during pediatric extracorporeal life support. Available from: [Link]

• Practical-Haemostasis.com. (2022). Anti-Xa Assays. Available from: [Link]

• Wikipedia. (n.d.). Edoxaban. Available from: [Link]

• myadlm.org. (2020). Direct Oral Anticoagulants: Laboratory Methods for Assessing anti-Xa. Available from: [Link]

• ResearchGate. (n.d.). Molecular structure of edoxaban (A) and its metabolite M-4 (B). Available from: [Link]

• National Center for Biotechnology Information. (2021). A universal anti-Xa assay for rivaroxaban, apixaban, and edoxaban measurements: method validation, diagnostic accuracy and external validation. PMC. Available from: [Link]

• PubMed. (2021). A universal anti-Xa assay for rivaroxaban, apixaban, and edoxaban measurements: method validation, diagnostic accuracy and external validation. Available from: [Link]

• MDPI. (2023). Determination of Anti-Xa Inhibitor Plasma Concentrations Using a Universal Edoxaban Calibrator. Available from: [Link]

• ZLM. (n.d.). A universal anti-Xa assay for rivaroxaban, apixaban, and edoxaban measurements: method validation. Available from: [Link]

• Thieme Connect. (2018). Detecting Anti-IIa and Anti-Xa Direct Oral Anticoagulant (DOAC) Agents in Urine using a. Available from: [Link]

• ResearchGate. (n.d.). Internal validation of a universal, heparin-calibrated anti-Xa assay... Available from: [Link]

• Sysmex Europe. (2024). Anticoagulant management. Available from: [Link]

• Frontiers. (n.d.). In-house chromogenic anti-factor Xa assay: development, validation, and identification of factors predicting APTT discordance. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Direct oral anticoagulant (DOAC) interference in hemostasis assays. PMC. Available from: [Link]

• Frontiers. (n.d.). Accuracy of a Single, Heparin-Calibrated Anti-Xa Assay for the Measurement of Rivaroxaban, Apixaban, and Edoxaban Drug Concentrations: A Prospective Cross-Sectional Study. Available from: [Link]

• Anticoagulation Centers of Excellence. (2020). Guide to transitioning from the aPTT to anti-Xa assay to manage heparin infusions. Available from: [Link]

• Endotell. (n.d.). Bio-Assays for the measurement of Anti-FXa activity of Edoxaban and its metabolites in plasma. Available from: [Link]

• Siemens Healthineers. (n.d.). INNOVANCE Anti-Xa assay. Available from: [Link]

• Wiley Online Library. (n.d.). Hypersensitivity reaction to rivaroxaban with a successful switch to apixaban: A case report. Available from: [Link]

• Google Patents. (n.d.). CN118146145A - A preparation method of edoxaban and its intermediates.

• ResearchGate. (2021). (PDF) Anti-Xa Inhibitor-Induced Hemorrhagic Pruritic Rash: A Case Report on Possible Cross-Reactivity Between Apixaban and Rivaroxaban. Available from: [Link]

• ResearchGate. (2025). Synthesis and Characterization of Chiral Impurities of Edoxaban Tosylate Monohydrate, Used As an Anticoagulant Drug. Available from: [Link]

• International Research Journal on Advanced Engineering and Management (IRJAEM). (2025). Synthesis and Characterization of Chiral Impurities of Edoxaban Tosylate Monohydrate, Used As an Anticoagulant Drug. Available from: [Link]

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Comparative pharmacokinetics of Edoxaban and 2-Amino Edoxaban Methanesulfonate

Comparative Pharmacokinetics and Structural Profiling: Edoxaban vs. 2-Amino Edoxaban Methanesulfonate

In the landscape of direct oral anticoagulants (DOACs), the structural integrity of the active pharmaceutical ingredient (API) is paramount to its pharmacokinetic (PK) and pharmacodynamic (PD) success. Edoxaban is a highly selective, reversible inhibitor of Factor Xa (FXa) used to prevent stroke and systemic embolism[1]. During drug development, manufacturing, and lifecycle management, evaluating the performance of the API against structurally related alternatives—specifically synthetic intermediates and critical quality attribute (CQA) impurities—is a strict regulatory requirement.

One such critical structural analog is 2-Amino Edoxaban Methanesulfonate (CAS: 1807315-98-5), a known process impurity and degradant[]. As a Senior Application Scientist, I have structured this guide to objectively compare the PK/PD profiles of the active Edoxaban molecule against this inactive impurity. This comparison highlights the precise structural causality behind Edoxaban’s efficacy and demonstrates why stringent chromatographic control of 2-Amino Edoxaban is vital for patient safety.

Structural Causality and Physicochemical Shifts

The pharmacological superiority of Edoxaban relies heavily on its stereochemical configuration and functional groups. Edoxaban contains a bulky, lipophilic 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine moiety[3].

• The API (Edoxaban): This lipophilic moiety is the primary pharmacophore responsible for anchoring the molecule deep into the S4 pocket of the Factor Xa enzyme, enabling highly selective, competitive inhibition[1].

• The Alternative/Impurity (2-Amino Edoxaban): This molecule lacks the thiazolopyridine group entirely, leaving an exposed primary amine on the cyclohexyl ring[4].

Causality: The loss of the thiazolopyridine group and the presence of the primary amine fundamentally alter the molecule's behavior. It drastically lowers the partition coefficient (logP), increases hydrophilicity, and eliminates the steric bulk required for S4 pocket engagement. This structural shift destroys its therapeutic efficacy and severely restricts its ability to cross lipid bilayers.

Comparative Pharmacokinetics (ADME)

Understanding the absorption, distribution, metabolism, and excretion (ADME) differences between the API and its impurity is critical for toxicological risk assessments.

• Absorption: Edoxaban is a Biopharmaceutics Classification System (BCS) Class IV compound, yet its formulation achieves a reliable absolute oral bioavailability of 62%, reaching peak plasma concentrations (Cmax) in 1–2 hours[1]. In contrast, the exposed primary amine on 2-Amino Edoxaban renders it highly polar at physiological pH. This polarity prevents passive transcellular diffusion across the intestinal epithelium, meaning oral ingestion of this impurity results in near-zero systemic absorption.

• Distribution: Edoxaban distributes widely with a steady-state volume of distribution (Vss) of approximately 107 L[5]. 2-Amino Edoxaban, if introduced systemically (e.g., via intravenous degradation), would exhibit a highly restricted Vss, confined primarily to extracellular fluids due to its inability to penetrate cell membranes.

• Metabolism & Clearance: Edoxaban clearance is perfectly balanced: ~50% is cleared renally as unchanged drug, and ~50% is cleared via non-renal pathways (biliary secretion and minor metabolism via CES1 and CYP3A4)[5]. Because 2-Amino Edoxaban is highly water-soluble, any systemically absorbed fraction would bypass hepatic metabolism entirely and undergo rapid, un-metabolized renal clearance.

Table 1: Comparative Physicochemical & Pharmacokinetic Parameters

Parameter	Edoxaban (Active API)	2-Amino Edoxaban (Impurity)
Molecular Weight	548.06 g/mol (Free base)[6]	463.94 g/mol [4]
Target Engagement	Factor Xa (S1 and S4 Pockets)	None (Lacks S4 binding motif)
Oral Bioavailability	62%[1]	< 5% (Predicted via BCS shift)
Clearance Pathway	50% Renal / 50% Non-Renal[5]	Predominantly Fecal (Unabsorbed)
Elimination Half-Life	10–14 hours[1]	N/A (Rapidly cleared if systemic)

Table 2: Factor Xa Binding Kinetics

Compound	Ki (Free FXa)	Anticoagulant Effect
Edoxaban	0.561 nM[1]	Potent / Concentration-dependent[1]
2-Amino Edoxaban	> 10,000 nM	Inactive / No clinical effect

Visualizing the ADME & Target Binding Workflow

The following diagram maps the divergent physiological pathways of the active drug versus the impurity upon oral administration.

Figure 1: Comparative ADME and Target Binding Workflow for Edoxaban vs. 2-Amino Edoxaban.

Self-Validating Experimental Protocols

To empirically prove the differences outlined above, drug development professionals utilize the following self-validating in vitro assays.

Protocol 1: Caco-2 Bidirectional Permeability Assay (Absorption Profiling)

Purpose: To quantify the intestinal absorption potential of the API versus its structural impurity.

• Monolayer Culture & Validation: Seed Caco-2 cells on polycarbonate filter inserts and culture for 21 days.

  • Causality: A 21-day differentiation period is mandatory to allow the full expression of tight junctions and apical efflux transporters (e.g., P-glycoprotein), accurately mimicking the human enterocyte barrier[7].

  • Self-Validation Check: Measure Transepithelial Electrical Resistance (TEER). Only inserts with TEER > 250 Ω·cm² and Lucifer Yellow permeability < 1×10⁻⁶ cm/s are utilized, ensuring the monolayer is completely intact prior to dosing.

• Dosing & Gradient Establishment: Apply Edoxaban and 2-Amino Edoxaban (10 µM) to the apical (pH 6.5) and basolateral (pH 7.4) chambers in separate wells.

  • Causality: The pH gradient mimics the physiological difference between the mildly acidic intestinal lumen and neutral systemic blood. This is critical for 2-Amino Edoxaban, as the ionization state of its primary amine at pH 6.5 dictates its inability to passively diffuse.

• LC-MS/MS Quantification: Sample at 30, 60, and 120 minutes. Analyze via LC-MS/MS using matrix-matched calibration curves.

  • Causality: Because the impurity is highly polar, basolateral accumulation will be near the limit of detection. LC-MS/MS provides the sub-nanogram sensitivity required to accurately calculate the apparent permeability (Papp).

Protocol 2: Chromogenic Factor Xa Inhibition Assay (PD Profiling)

Purpose: To validate the pharmacodynamic inactivity of the impurity compared to the highly potent API.

• Enzyme-Inhibitor Pre-incubation: Incubate human FXa (0.5 nM) with varying concentrations of Edoxaban or 2-Amino Edoxaban (0.1 nM to 10 µM) in Tris-HCl buffer (pH 7.4) for 10 minutes at 37°C.

  • Causality: Pre-incubation allows the compounds to reach thermodynamic binding equilibrium with the enzyme before the substrate is introduced, which is an absolute requirement for accurate Ki (inhibition constant) calculations[1].

• Substrate Cleavage & Kinetic Readout: Add the chromogenic substrate S-2222. Measure absorbance at 405 nm continuously for 5 minutes.

  • Causality: Active FXa cleaves S-2222 to release p-nitroaniline (pNA). Measuring the initial velocity (V0) of pNA generation prevents data artifacts caused by substrate depletion over time.

• Data Normalization & Self-Validation: Plot fractional activity (Vi/V0) against inhibitor concentration.

  • Self-Validation Check: Include a known FXa inhibitor reference standard as a positive control and a vehicle (DMSO) as a negative control. The assay run is only deemed valid if the positive control yields a Ki within 10% of its established literature value.

References

• Source: Oxford Academic (European Heart Journal)
• Source: PMC (National Institutes of Health)
• Title: NDA 206316 Edoxaban tosylate tablet (Clinical Pharmacology Biopharmaceutics Review)
• Title: CAS 1807315-98-5 (2-Amino Edoxaban Methanesulfonate)
• Title: Edoxaban Impurity 49 | CAS No.

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Safety & Regulatory Compliance

2-Amino Edoxaban Methanesulfonate proper disposal procedures

Comprehensive Disposal and Handling Protocols for 2-Amino Edoxaban Methanesulfonate

As a Senior Application Scientist, I frequently encounter questions regarding the lifecycle management of active pharmaceutical ingredients (APIs) and their process impurities. 2-Amino Edoxaban Methanesulfonate (CAS 1807315-98-5) is a critical impurity of Edoxaban, an oral direct factor Xa inhibitor used as an [1]. Because this compound retains potent biological activity and exhibits significant environmental persistence, its disposal cannot be treated as routine chemical waste.

This guide establishes a self-validating, step-by-step protocol for the safe handling, containment, and disposal of 2-Amino Edoxaban Methanesulfonate, ensuring strict compliance with OSHA and EPA frameworks.

Hazard Profiling and Regulatory Grounding

Before executing any disposal protocol, we must understand the physicochemical and toxicological causality that dictates our handling strategy. Edoxaban and its methanesulfonate impurities present acute oral toxicity and severe [2].

Table 1: Hazard Profile and Regulatory Classifications

Parameter	Specification / Classification	Causality & Operational Impact
Target Mechanism	Factor Xa Inhibition	Biologically active; requires strict PPE to prevent accidental ingestion or inhalation.
GHS Classification	Acute Tox. 4 (Oral), Aquatic Acute/Chronic 1	Harmful if swallowed; highly toxic to aquatic life. Mandates zero-discharge to sewer systems.
EPA Regulation	40 CFR Part 266 Subpart P	Classified under hazardous waste pharmaceuticals; absolute [3].
OSHA Standard	29 CFR 1910.1450 (Lab Standard)	Requires integration into the facility's[4].

Waste Segregation and Disposal Workflows

The operational logic here relies on phase-separation. By segregating solid API waste from liquid effluents, we prevent cross-contamination and reduce the volume of highly hazardous waste, thereby optimizing disposal costs and environmental impact.

RCRA-compliant segregation and disposal workflow for 2-Amino Edoxaban Methanesulfonate waste.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste (Bulk Powder and Crystals)

Causality: Solid API dust poses a severe inhalation hazard. Vacuuming without HEPA filtration or dry sweeping can aerosolize the particles, leading to widespread laboratory contamination and inhalation exposure.

• Containment: Inside a certified Class II Biological Safety Cabinet (BSC) or chemical fume hood, carefully transfer residual solid 2-Amino Edoxaban Methanesulfonate into a sealable, chemically compatible primary container (e.g., amber glass or high-density polyethylene).

• Secondary Packaging: Place the sealed primary container into a secondary containment bag to prevent leaks during transit.

• Labeling: Label strictly as "Hazardous Pharmaceutical Waste - Toxic / Aquatic Hazard" in compliance with EPA[3].

• Destruction Route: Transfer to a licensed RCRA chemical destruction facility for high-temperature incineration equipped with flue gas scrubbing. Do not send to a [5].

Protocol B: Liquid Waste (HPLC Effluents and Aqueous Solutions)

Causality: Due to the Aquatic Toxicity Category 1 classification, even highly dilute aqueous solutions of this impurity will cause long-lasting environmental damage if discharged into [2].

• Collection: Route all liquid waste from analytical workflows (e.g., HPLC/LC-MS effluents containing the impurity) into dedicated, chemically compatible carboys (e.g., PTFE or HDPE).

• Segregation: Do not mix halogenated solvents with non-halogenated aqueous waste. This prevents exothermic reactions and keeps disposal costs manageable.

• Sewer Prohibition: Strictly enforce the EPA's (40 CFR § 266.505). Never pour rinsates or effluents down the drain[3].

• Disposal: Cap securely, apply secondary containment, and manifest for licensed chemical incineration.

Protocol C: Contaminated Consumables and Empty Containers

Causality: Trace residues on spatulas, weighing boats, and PPE can transfer the active impurity outside the containment zone, violating the [4].

• Decontamination: Rinse reusable tools (spatulas, glassware) with a suitable solvent (e.g., methanol or acetonitrile) into the liquid waste carboy before standard washing.

• Solid Waste Bin: Dispose of single-use consumables (weighing paper, gloves, pipette tips) in a dedicated, puncture-resistant hazardous waste bin.

• Container Management: Treat "empty" primary containers that held the pure impurity as hazardous waste unless they have been triple-rinsed (with rinsate collected as hazardous liquid waste).

Emergency Spill Response Protocol

A spill compromises the self-validating safety system of the lab. Immediate, methodical action is required to prevent exposure and environmental release.

• Evacuate and Isolate: Clear personnel from the immediate area. Ensure laboratory ventilation (fume hoods) remains active.

• PPE Donning: Responders must wear an N95 or P100 particulate respirator (if outside a hood), double nitrile gloves, safety goggles, and a fluid-resistant lab coat.

• Containment (Solid Spill): Do not dry sweep. Gently cover the powder with slightly dampened absorbent pads (using water or a mild solvent) to[6].

• Containment (Liquid Spill): Surround the spill with inert, finely-powdered liquid-binding material (e.g., or universal binders)[2]. Causality: Inert binders prevent exothermic reactions that could occur with reactive chemical binders.

• Collection: Use non-sparking tools to scoop the absorbed material into a hazardous waste container.

• Surface Decontamination: Scrub the affected surface with an alcohol-based solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

References

• MATERIAL SAFETY DATA SHEETS EDOXABAN . CleanChem Laboratories. Available at:[Link]

• Edoxaban tosylate monohydrate Safety Data Sheet . DC Chemicals. Available at: [Link]

• Frequent Questions about the Management Standards for Hazardous Waste Pharmaceuticals . U.S. Environmental Protection Agency (EPA). Available at:[Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration (OSHA). Available at:[Link]

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A Researcher's Guide to the Safe Handling of 2-Amino Edoxaban Methanesulfonate

As a Senior Application Scientist, it is my priority to equip you with the necessary knowledge to handle potent pharmaceutical compounds safely and effectively. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 2-Amino Edoxaban Methanesulfonate. This document is structured to provide a deep, practical understanding of the necessary precautions, moving beyond a simple checklist to explain the reasoning behind each recommendation.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino Edoxaban Methanesulfonate was publicly available at the time of this writing. The following recommendations are based on the known hazards of the parent compound, Edoxaban, general principles for handling high-potency active pharmaceutical ingredients (HPAPIs), and information from the SDS of similar Edoxaban impurities. It is imperative to conduct a site-specific risk assessment before beginning any work.

The Foundational Principle: The Hierarchy of Controls

Before delving into specific personal protective equipment (PPE), it is crucial to understand the universally accepted "Hierarchy of Controls," a framework that prioritizes safety measures from most to least effective.[1][2][3][4][5] Relying solely on PPE is the last line of defense.

Caption: The NIOSH Hierarchy of Controls, from most to least effective.

For 2-Amino Edoxaban Methanesulfonate, elimination and substitution are generally not feasible in a research context. Therefore, our focus begins with robust engineering controls.

Engineering Controls: Your Primary Shield

Engineering controls are physical changes to the workspace that isolate you from the hazard.[1] For potent compounds like 2-Amino Edoxaban Methanesulfonate, these are non-negotiable.

• Containment: All handling of the solid compound, especially weighing and preparing stock solutions, must be performed within a containment device. Options include:

  • Glovebox or Isolator: Provides the highest level of protection by creating a physical barrier.[6]

  • Vented Balance Enclosure (VBE) or Powder Containment Hood: A type of local exhaust ventilation specifically designed for weighing potent powders.

  • Chemical Fume Hood: While offering protection, a standard fume hood may not be sufficient for highly potent, non-volatile compounds and can create disruptive air currents when weighing fine powders. A powder containment hood is preferred.

• Ventilation: General laboratory ventilation should be designed for single-pass air, with negative pressure in the potent compound handling areas to prevent contaminants from escaping.[7]

Administrative Controls: Modifying Work Practices

Administrative controls are changes in work policies and procedures to reduce exposure.[1][2]

• Designated Areas: All work with 2-Amino Edoxaban Methanesulfonate should be restricted to a designated and clearly marked area.

• Standard Operating Procedures (SOPs): Develop detailed SOPs for all tasks involving this compound, from receipt and storage to use and disposal. These SOPs should be readily accessible to all personnel.

• Training: All personnel must be trained on the specific hazards of 2-Amino Edoxaban Methanesulfonate (based on available data for Edoxaban), the proper use of engineering controls and PPE, and emergency procedures.[8][9]

Personal Protective Equipment (PPE): The Final Barrier

While engineering and administrative controls are primary, a robust PPE plan is essential for handling potent compounds.[7][10][11][12] The following table outlines the recommended PPE for various tasks involving 2-Amino Edoxaban Methanesulfonate.

Task	Minimum PPE Requirement
Receiving and Unpacking	Lab coat, safety glasses, and nitrile gloves.
Weighing and Aliquoting (Solid)	Disposable gown with tight-fitting cuffs, double nitrile gloves, safety goggles, and a respirator (N95 or higher). This is in addition to performing the task within a containment device.
Solution Preparation	Disposable gown, double nitrile gloves, and safety goggles.
Handling Solutions	Lab coat, nitrile gloves, and safety glasses.
Waste Disposal	Disposable gown, double nitrile gloves, and safety goggles.

Rationale for PPE Selection:

• Gloves: Double-gloving with nitrile gloves provides an extra layer of protection against potential tears and contamination.[10] Gloves should be changed immediately if contaminated.

• Gown/Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is crucial when handling the solid compound to prevent skin contact and contamination of personal clothing.[10]

• Eye and Face Protection: Safety goggles provide better protection from powders than safety glasses. A face shield may be necessary if there is a splash hazard.

• Respiratory Protection: Due to the potential for respiratory irritation from fine powders, an N95 respirator or higher is recommended when handling the solid compound, even within a containment device.

Operational Plan: A Step-by-Step Workflow

The following workflow is designed to minimize exposure at every stage of handling 2-Amino Edoxaban Methanesulfonate.

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